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2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Documentation Hub

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  • Product: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Core Science & Biosynthesis

Foundational

Physicochemical Properties of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Executive Summary 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized, sterically congested heterocyclic intermediate used primarily in the synthesis of atropisomeric kinase inhibitors and advanced pharmac...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized, sterically congested heterocyclic intermediate used primarily in the synthesis of atropisomeric kinase inhibitors and advanced pharmaceutical scaffolds. Characterized by a 1,2,3-trisubstituted benzene core, this molecule features an aldehyde moiety flanked by a chloro group and a pyrazole ring.[1] This "ortho-ortho" substitution pattern creates a unique steric environment that restricts bond rotation, making it a critical building block for designing drugs with high selectivity for targets such as Bruton's Tyrosine Kinase (BTK) and RORγt.

This guide provides a comprehensive technical profile of the compound, synthesizing experimental data from structural analogs with theoretical physicochemical predictions to support drug development workflows.

Molecular Identity & Structural Profile[2]

Parameter Details
Chemical Name 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
Molecular Formula C₁₁H₉ClN₂O
Molecular Weight 220.66 g/mol
CAS Registry Number Not widely listed in public catalogs; Analogous to 1694773-57-3 (Fluoro variant)
SMILES CC1=NN(C=C1)C2=C(C(=CC=C2)Cl)C=O[2][3]
Structural Class N-Aryl Pyrazole; Polysubstituted Benzaldehyde
Key Isomerism Potential for atropisomerism due to restricted rotation around the C(aryl)-N(pyrazole) bond.
Structural Analysis

The molecule consists of a central benzene ring substituted at the 1, 2, and 6 positions.

  • Position 1 (Aldehyde): The electrophilic center, highly shielded by ortho-substituents.

  • Position 2 (Chloro): Provides lipophilicity and electronic deactivation (inductive withdrawal).

  • Position 6 (3-Methyl-1H-pyrazol-1-yl): A nitrogen-containing heterocycle attached via the N1 nitrogen. The 3-methyl group adds further bulk and asymmetry.

Expert Insight: The proximity of the chloro and pyrazole groups to the carbonyl carbon creates a "gear-like" steric system. This often forces the aldehyde group out of planarity with the benzene ring, significantly altering its reactivity compared to the unhindered 4-chloro isomer.

Physicochemical Properties[1][5][6][7]

The following data represents a synthesis of calculated values and experimental ranges derived from close structural analogs (e.g., 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde).

Solid-State Properties
PropertyValue / RangeContext
Appearance Pale yellow to off-white crystalline solidTypical for polysubstituted benzaldehydes.
Melting Point 115°C – 128°C (Predicted)Higher than the fluoro-analog due to the larger chloro radius increasing packing density.
Decomposition Temp. > 200°CStable under standard laboratory conditions.
Solution Properties
PropertyValueDrug Development Implication
Solubility (Water) < 0.1 mg/mL (Insoluble)Requires co-solvents for biological assays.
Solubility (DMSO) > 50 mg/mLExcellent stock solution stability.
Solubility (DCM) HighSuitable for organic synthesis workups.
LogP (Octanol/Water) 2.6 – 2.9 (Calculated)Moderate lipophilicity; favorable for membrane permeability.
pKa (Conjugate Acid) ~2.5 (Pyrazole N2)The pyrazole nitrogen is weakly basic; will protonate only in strong acid.
Polar Surface Area (PSA) ~45 ŲGood predictor for oral bioavailability (Rule of 5 compliant).

Reactivity & Stability Profile

Electronic & Steric Effects

The 2-Chloro-6-pyrazolyl motif exerts a "push-pull" electronic effect. The chloro group is inductively electron-withdrawing (-I), while the pyrazole ring is weakly donating via resonance (+M), though this is diminished by the twisted conformation.

  • Aldehyde Reactivity: The carbonyl carbon is less electrophilic towards bulky nucleophiles due to steric hindrance from the flanking groups. Condensation reactions (e.g., Schiff base formation) require forcing conditions (higher heat, acidic catalysts like TiCl₄).

  • Oxidation: Susceptible to air oxidation to the corresponding benzoic acid. Storage under nitrogen is recommended.

Synthesis Pathway (Retrosynthetic Analysis)

The most robust synthesis involves a Nucleophilic Aromatic Substitution (SNAr) on a di-halo precursor.

Synthesis cluster_conditions Critical Process Parameters Start 2,6-Dichlorobenzaldehyde (Commercial Starting Material) Intermediate Transition State (Meisenheimer Complex) Start->Intermediate + Base (K2CO3/NaH) DMF, 80-100°C Reagent 3-Methyl-1H-pyrazole (Nucleophile) Reagent->Intermediate Product 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl) benzaldehyde Intermediate->Product - HCl Warning Regioselectivity Control: Ensure mono-substitution Avoid bis-pyrazole formation

Figure 1: Synthetic pathway via SNAr. The aldehyde group activates the ortho-chloro positions for displacement.

Experimental Protocols

Analytical Characterization (HPLC Method)

To ensure purity for biological testing, the following reverse-phase HPLC method is recommended.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 280 nm (carbonyl).

  • Retention Time: Expect elution around 6.5 - 7.5 min (later than the fluoro-analog).

Storage & Handling
  • Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidation to 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzoic acid.

  • Temperature: 2–8°C for long-term storage.

  • Safety: The compound is an aldehyde and alkyl halide derivative.[4] Treat as a potential skin sensitizer and respiratory irritant.

Applications in Drug Discovery[5][9]

This scaffold is particularly valuable in the development of Kinase Inhibitors . The 2,6-substitution pattern mimics the "gatekeeper" residues found in many ATP-binding pockets.

  • BTK Inhibitors: The aldehyde can be converted into an acrylamide Michael acceptor to covalently bind Cysteine-481 in Bruton's Tyrosine Kinase.

  • RORγt Modulators: The twisted biaryl geometry is often required to fit the hydrophobic pocket of nuclear receptors.

  • Atropisomeric Ligands: Due to the high rotational barrier, this intermediate can be resolved into chiral atropisomers, offering a route to highly selective, enantiopure drugs without chiral centers.

Applications Core 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl) benzaldehyde Path1 Reductive Amination Core->Path1 Path2 Aldehyde Oxidation Core->Path2 Path3 Condensation (Wittig/Horner) Core->Path3 Drug1 Secondary Amine Scaffolds (Kinase Inhibitors) Path1->Drug1 Drug2 Benzoic Acid Derivatives (Protein-Protein Interaction Inhibitors) Path2->Drug2 Drug3 Styryl/Acrylamide Warheads (Covalent Inhibitors) Path3->Drug3

Figure 2: Downstream synthetic utility in medicinal chemistry.

References

  • PubChem Compound Summary. 2-Chloro-6-fluorobenzaldehyde (Precursor Analog Data). National Center for Biotechnology Information. Available at: [Link]

  • Organic Syntheses. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Org.[5] Synth. 2008, 85, 179. Available at: [Link]

  • Fisher Scientific. Safety Data Sheet: 3-(1H-Pyrazol-1-yl)benzaldehyde. Available at: [Link]

  • PrepChem. Synthesis of 2,6-dichlorobenzaldehyde. Available at: [Link]

Sources

Exploratory

2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde: Structural Profiling, Synthetic Methodology, and Applications

Executive Summary 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a highly functionalized, sterically hindered biaryl-like building block utilized extensively in advanced organic synthesis and medicinal chemistry. F...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a highly functionalized, sterically hindered biaryl-like building block utilized extensively in advanced organic synthesis and medicinal chemistry. Featuring an electron-deficient benzaldehyde core flanked by a chlorine atom and a 3-methylpyrazole moiety at the ortho positions, this compound presents a unique conformational and electronic profile. This in-depth technical guide explores the physicochemical properties, structural causality, and field-proven synthetic methodologies required to handle and synthesize this critical intermediate for drug discovery and agrochemical development.

Physicochemical Profiling & Structural Elucidation

The 2,6-disubstitution pattern of this benzaldehyde derivative fundamentally dictates its chemical behavior. The quantitative data below establishes the baseline for analytical characterization.

Table 1: Quantitative Physicochemical Data
PropertyValueCausality / Significance
Molecular Formula C₁₁H₉ClN₂OCore composition derived from isomeric profiling[1].
Molecular Weight 220.65 g/mol Confirmed via exact mass calculations for standard LC-MS[1].
Exact Mass [M+H]⁺ 221.0476 DaTarget mass for high-resolution mass spectrometry (HRMS)[2].
SMILES O=Cc1c(Cl)cccc1N2N=C(C)C=C2Defines the 3-methyl regiochemistry on the pyrazole ring.
Predicted LogP ~2.4Indicates moderate lipophilicity, ideal for CNS/oral drug scaffolds[2].
Structural Causality & Steric Hindrance

From a structural perspective, the presence of both a chlorine atom (van der Waals radius ~1.75 Å) and a pyrazole ring at the 2- and 6-positions forces the aldehyde carbonyl out of coplanarity with the phenyl ring. This steric clash disrupts extended π-conjugation. Consequently, the aldehyde carbon becomes highly electrophilic (due to the lack of resonance donation from the ring) but is sterically shielded. This dictates the necessity of using highly reactive, unhindered nucleophiles during downstream transformations, such as reductive aminations or cyclizations.

Synthetic Methodology: Regioselective Nucleophilic Aromatic Substitution (SₙAr)

The most efficient retrosynthetic disconnection for this compound relies on a Nucleophilic Aromatic Substitution (SₙAr) pathway[3].

Retrosynthetic Logic: We utilize 2-chloro-6-fluorobenzaldehyde and 3-methylpyrazole . Fluorine is the optimal leaving group for SₙAr due to its extreme electronegativity, which drastically lowers the activation energy for the formation of the Meisenheimer complex[4]. The chlorine atom at the 2-position remains inert under mild SₙAr conditions, ensuring absolute regioselectivity. Furthermore, the steric bulk of the fluorobenzaldehyde strongly disfavors attack by the pyrazole nitrogen adjacent to the methyl group, natively driving the formation of the 3-methyl isomer over the heavily hindered 5-methyl isomer.

Step-by-Step Self-Validating Protocol

This protocol is designed as a self-validating system, ensuring that intermediate milestones confirm the integrity of the reaction before proceeding.

  • Reagent Activation: Dissolve 2-chloro-6-fluorobenzaldehyde (1.0 eq) and 3-methylpyrazole (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF). DMF is critical as a polar aprotic solvent; it solvates the potassium cations, leaving the pyrazolide anion highly nucleophilic[3].

  • Deprotonation: Add anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq). Stir the heterogeneous mixture at 80°C under an inert nitrogen atmosphere.

  • In-Process Validation (TLC): After 4 hours, sample the reaction. Run a Thin Layer Chromatography (TLC) plate using Hexanes/EtOAc (3:1).

    • Validation Check: The starting material (high R_f, UV-active) must be completely consumed, replaced by a novel, more polar spot (the product). If the starting material persists, elevate the temperature to 90°C for 2 additional hours.

  • Quenching & Extraction: Cool the mixture to room temperature and quench with ice water to precipitate the crude product. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

  • Post-Process Validation (LC-MS): Analyze the crude organic layer via LC-MS.

    • Validation Check: The chromatogram must show a dominant peak with an m/z of 221.05 [M+H]⁺[2].

Mechanistic Pathway

The following diagram illustrates the causality of the SₙAr mechanism, highlighting the critical fluorine-stabilized intermediate.

Workflow cluster_0 Regioselective SNAr Synthesis N1 Reactants: 2-Chloro-6-fluorobenzaldehyde + 3-Methylpyrazole N2 Deprotonation & Activation Reagents: K₂CO₃, DMF (80°C) N1->N2 N3 Intermediate: Fluorine-Stabilized Meisenheimer Complex N2->N3 Nucleophilic Attack (N1) N4 Product Formation: 2-Chloro-6-(3-methyl-1H- pyrazol-1-yl)benzaldehyde N3->N4 Fluoride Elimination (-KF)

Fig 1. Nucleophilic aromatic substitution (SNAr) pathway for 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Applications in Medicinal Chemistry

Pyrazole-linked benzaldehydes are heavily utilized in the design of fluorescent probes, agrochemicals, and targeted therapeutics[5].

  • Kinase Inhibitors: The 3-methylpyrazole moiety frequently acts as a bidentate hydrogen bond acceptor/donor motif in the hinge-binding region of kinases.

  • Heterocyclic Scaffolds: The proximity of the aldehyde and the pyrazole ring allows for elegant condensation reactions. For example, treatment with hydrazine derivatives can yield complex tricyclic indazole or quinazoline systems, which are privileged scaffolds in oncology drug discovery.

Analytical Characterization Protocol

To ensure absolute trustworthiness of the synthesized batch, the following analytical parameters must be met:

  • ¹H-NMR (400 MHz, CDCl₃):

    • Aldehyde validation: A distinct singlet at ~10.4 ppm (1H, -CHO).

    • Regiochemistry validation: A singlet at ~2.3 ppm (3H, -CH₃) corresponding to the 3-methyl group. The pyrazole protons will appear as two distinct doublets (J ~ 2.5 Hz) in the aromatic region, confirming the 3-substitution pattern (as opposed to a 5-substitution which would shift the methyl signal).

  • HPLC Purity: Run on a C18 reverse-phase column (Water/Acetonitrile gradient with 0.1% TFA). Purity must exceed >95% based on Area Under the Curve (AUC) at 254 nm before use in sensitive biological assays.

References

  • PubChemLite. 2-(4-chloro-3-methyl-1h-pyrazol-1-yl)benzaldehyde (C11H9ClN2O) Structural Data. Université du Luxembourg. Retrieved from[Link][2]

  • National Institutes of Health (PMC). Two F-18 radiochemistry methods to synthesize a promising transient receptor potential canonical 5 (TRPC5) radioligand. Retrieved from[Link][4]

Sources

Foundational

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

The following technical guide details the solubility profiling, thermodynamic modeling, and process applications for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde . This compound is a critical pharmaceutical intermed...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the solubility profiling, thermodynamic modeling, and process applications for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde . This compound is a critical pharmaceutical intermediate, likely synthesized via nucleophilic aromatic substitution of 2,6-dichlorobenzaldehyde with 3-methylpyrazole, and serves as a scaffold for various bioactive molecules.

Executive Summary & Strategic Importance

In drug development and process chemistry, the solubility of intermediates like 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (hereafter CMPB ) dictates the efficiency of reaction kinetics, purification yields, and crystallization processes. As a rigid, di-substituted benzaldehyde with a polar pyrazole moiety, CMPB exhibits complex solubility behavior driven by dipole-dipole interactions and


-stacking.

This guide provides a definitive framework for determining, modeling, and applying the solubility data of CMPB in organic solvents. It addresses the lack of specific public data for this regioisomer by establishing a rigorous experimental protocol and predictive model based on structural analogs (e.g., 2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde).

Key Physicochemical Parameters (Predicted)
ParameterValue / DescriptionImplication
Molecular Formula C

H

ClN

O
Core scaffold
Molecular Weight 220.65 g/mol Moderate molecular size
LogP (Predicted) ~2.4 - 2.7Lipophilic; poor water solubility
H-Bond Donors 0No internal H-bond donation
H-Bond Acceptors 3 (N, O)Good solubility in protic solvents
Rotatable Bonds 2Rigid structure favors crystallinity

Experimental Protocol for Solubility Determination

To generate high-integrity solubility data, the Isothermal Saturation Method (Shake-Flask) followed by HPLC analysis is the gold standard. This protocol ensures thermodynamic equilibrium is reached, eliminating kinetic artifacts.

Reagents and Materials
  • Solute: CMPB (Purity > 99.0% by HPLC).

  • Solvents: Methanol, Ethanol, Isopropanol (IPA), Acetone, Acetonitrile, Ethyl Acetate, Toluene, 1,4-Dioxane, DMF (Analytical Grade).

  • Equipment: Thermostatic shaker bath (

    
     0.05 K), HPLC with UV detector (e.g., Agilent 1260), 0.45 
    
    
    
    m PTFE syringe filters.
Step-by-Step Methodology
  • Preparation: Add excess CMPB solid to 10 mL of the selected solvent in a jacketed glass vessel.

  • Equilibration: Agitate the suspension at the target temperature (

    
    ) for 24–48 hours.
    
    • Expert Insight: For rigid molecules like CMPB, 24 hours is usually sufficient, but 48 hours is recommended for viscous solvents like Isopropanol to ensure mass transfer.

  • Sampling: Stop agitation and allow the solid phase to settle for 2 hours at constant

    
    .
    
  • Extraction: Withdraw the supernatant using a pre-heated syringe (to prevent precipitation) and filter through a 0.45

    
    m filter.
    
  • Dilution & Analysis: Dilute the filtrate with the mobile phase and analyze via HPLC. Calculate the mole fraction solubility (

    
    ).[1]
    

Thermodynamic Modeling Framework

Raw solubility data must be correlated using thermodynamic models to allow for interpolation and process design.

The Modified Apelblat Equation

The Apelblat model is the most robust semi-empirical equation for correlating solubility with temperature, particularly for polar organics.



  • 
     : Mole fraction solubility.[1]
    
  • 
     : Absolute temperature (K).[1]
    
  • 
     : Empirical parameters representing non-ideal solution behavior.
    
    • Interpretation: Parameter

      
       is related to the enthalpy of solution. A negative 
      
      
      
      indicates an endothermic process (solubility increases with
      
      
      ).
The van't Hoff Equation

For a simplified analysis of the dissolution enthalpy (


) and entropy (

):


  • Note: This assumes

    
     is constant over the temperature range, which is a valid approximation for narrow ranges (e.g., 278–323 K).
    
Thermodynamic Workflow Diagram

The following diagram illustrates the logic flow from experimental data to process parameters.

SolubilityWorkflow RawData Raw Solubility Data (Mole Fraction vs T) ModelSel Model Selection (Apelblat / van't Hoff) RawData->ModelSel Regression Non-linear Regression (Determine A, B, C) ModelSel->Regression Validation Statistical Validation (RAD / RMSD) Regression->Validation Validation->ModelSel High Error (>5%) ThermoProps Thermodynamic Properties (Enthalpy, Entropy, Gibbs Energy) Validation->ThermoProps Valid Model ProcessDesign Process Design (Crystallization Yield) ThermoProps->ProcessDesign

Figure 1: Logical workflow for transforming raw solubility measurements into actionable thermodynamic process parameters.

Predicted Solubility Profile & Solvent Ranking

Based on the structural properties of CMPB (LogP ~2.6, polar aprotic core) and data from structural isomers (e.g., 2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde), the following solubility trend is expected.

Predicted Solvent Ranking (Descending Order)
  • DMF / DMSO: High solubility. The polar aprotic nature interacts strongly with the pyrazole and aldehyde dipoles.

  • Acetone / Ethyl Acetate: Moderate-High solubility. Excellent for recrystallization when combined with anti-solvents.

  • Ethanol / Methanol: Moderate solubility. Likely to show a steep temperature dependence, making them ideal for cooling crystallization.

  • Toluene: Low-Moderate solubility. Useful for removing non-polar impurities.

  • Water / Hexane: Very Low solubility (Anti-solvents).

Representative Data Template

Use the table below to structure your experimental results. Values are illustrative estimates for a typical pyrazole-benzaldehyde intermediate.

SolventT (K)Mole Fraction (

)
Calculated (

)
Relative Deviation (%)
Ethanol 298.151.25

10

1.24

10

0.80
Ethanol 308.152.10

10

2.12

10

-0.95
Ethanol 318.153.45

10

3.44

10

0.29
Ethyl Acetate 298.158.50

10

8.55

10

-0.58
Water 298.15< 1.0

10

N/AN/A

Process Application: Crystallization Strategy

The ultimate goal of collecting this data is to design a purification step.

  • Solvent System: Based on the predicted profile, an Ethanol/Water or Acetone/Water system is recommended.

  • Mechanism:

    • Dissolve CMPB in hot Ethanol (near boiling, ~78°C) to reach near-saturation.

    • The solubility curve (modeled by Apelblat) predicts a sharp drop in solubility as

      
       decreases.
      
    • Slow cooling to 5°C will induce nucleation.

    • If yield is low, add Water (anti-solvent) to drive the equilibrium further towards the solid phase.

Crystallization Workflow Diagram

Crystallization Dissolution Dissolution (Solvent: Ethanol, T: 75°C) Filtration Hot Filtration (Remove insoluble impurities) Dissolution->Filtration Cooling Controlled Cooling (Rate: 0.5°C/min to 20°C) Filtration->Cooling Antisolvent Anti-solvent Addition (Water, if yield < 85%) Cooling->Antisolvent Check Supernatant Isolation Isolation & Drying (Vacuum filtration) Cooling->Isolation Direct Path Antisolvent->Isolation

Figure 2: Optimized crystallization protocol derived from solubility differentials.

References

  • Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from 293 to 353 K. Journal of Chemical & Engineering Data, 44(1), 185-189. Link

  • Jouyban, A. (2008). Review of the cosolvency models for predicting drug solubility in solvent mixtures: An update. Journal of Pharmacy & Pharmaceutical Sciences, 11(1), 32-58. Link

  • ChemScene. (n.d.). 2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Product Data (Structural Analog). Retrieved March 4, 2026. Link

  • BLDpharm. (n.d.).[2] 3-Chloro-2-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Product Data (Regioisomer Reference). Retrieved March 4, 2026. Link

  • BenchChem. (2025).[3] Dealing with poor solubility of pyrazole derivatives during synthesis.[4] BenchChem Technical Notes. Link

Sources

Exploratory

The Pyrazole-Benzaldehyde Scaffold: From Historical Origins to Modern Therapeutics

The following technical guide details the history, synthesis, and application of pyrazole-substituted benzaldehyde compounds. Executive Summary The pyrazole-substituted benzaldehyde motif represents a cornerstone in hete...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the history, synthesis, and application of pyrazole-substituted benzaldehyde compounds.

Executive Summary

The pyrazole-substituted benzaldehyde motif represents a cornerstone in heterocyclic chemistry, serving as a critical intermediate in the synthesis of bioactive Schiff bases, chalcones, and kinase inhibitors. This guide distinguishes between two distinct structural classes that share this nomenclature:

  • Type A (N-Aryl Pyrazoles): Benzaldehyde cores substituted with a pyrazole ring (e.g., 4-(1H-pyrazol-1-yl)benzaldehyde).

  • Type B (Pyrazole-4-carbaldehydes): Pyrazole cores substituted with aryl groups and an aldehyde functionality (e.g., 1,3-diphenyl-1H-pyrazole-4-carbaldehyde).

While Type A serves primarily as a modern modular building block, Type B possesses a rich historical lineage dating back to the early 20th century, intimately tied to the development of the Vilsmeier-Haack reaction . This document provides a deep technical analysis of their discovery, synthetic evolution, and application in drug development.

History and Discovery[1][2][3]

The Dawn of Pyrazole Chemistry (1883)

The history of this scaffold begins with Ludwig Knorr , who in 1883 accidentally synthesized antipyrine (phenazone) while attempting to make quinoline derivatives. This discovery marked the birth of pyrazole chemistry. Knorr’s work established the fundamental reactivity of hydrazines with 1,3-dicarbonyls, a method known today as the Knorr Pyrazole Synthesis .

The Vilsmeier-Haack Revolution (1927)

The true breakthrough for pyrazole-4-carbaldehydes (Type B) occurred with the development of the Vilsmeier-Haack reaction by Anton Vilsmeier and Albrecht Haack in 1927.

  • The Discovery: They found that N-methylformanilide and phosphorus oxychloride (

    
    ) could formylate electron-rich aromatic rings.
    
  • Application to Pyrazoles: Chemists later discovered that hydrazones derived from acetophenones could undergo a "double Vilsmeier" reaction. The reagent not only formylates the ring but also cyclizes the hydrazone in a single pot, yielding 1,3-diphenyl-1H-pyrazole-4-carbaldehyde. This remains the gold standard for synthesizing this scaffold.

The Cross-Coupling Era (1990s–Present)

For Type A (4-(pyrazolyl)benzaldehydes) , the history is tied to the evolution of C-N bond formation. Early methods relied on harsh nucleophilic aromatic substitution (


). The advent of Ullmann-Goldberg  (copper-catalyzed) and later Buchwald-Hartwig  (palladium-catalyzed) aminations allowed for the precise attachment of pyrazole rings to halobenzaldehydes, unlocking a vast library of kinase inhibitors used in modern oncology.

Synthetic Methodologies & Protocols

Protocol A: Vilsmeier-Haack Synthesis of 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde

Target Class: Type B (Pyrazole Core)

Principle: This reaction utilizes the electrophilic Vilsmeier reagent (chloroiminium ion) to cyclize phenylhydrazones while simultaneously installing a formyl group at the 4-position.

Reagents:

  • Acetophenone phenylhydrazone (1.0 eq)

  • DMF (Dimethylformamide) (Excess, solvent & reagent)

  • 
     (Phosphorus oxychloride) (3.0 eq)
    

Step-by-Step Procedure:

  • Reagent Formation: In a dry round-bottom flask under

    
     atmosphere, cool anhydrous DMF (10 mL/g substrate) to 0°C. Add 
    
    
    
    dropwise with stirring. Caution: Exothermic. Stir for 30 mins to generate the Vilsmeier reagent (white/yellowish salt may precipitate).
  • Addition: Dissolve acetophenone phenylhydrazone in a minimum volume of DMF. Add this solution dropwise to the Vilsmeier reagent at 0°C.

  • Cyclization: Allow the mixture to warm to room temperature, then heat to 60–80°C for 4–6 hours. Monitor by TLC (formation of a fluorescent spot).

  • Hydrolysis: Cool the reaction mixture and pour onto crushed ice. Neutralize slowly with saturated

    
     or sodium acetate solution to pH 7–8.
    
  • Isolation: A yellow solid will precipitate. Filter, wash with cold water, and recrystallize from ethanol.

Self-Validating Checkpoint:

  • Success Indicator: The product should exhibit a sharp singlet peak in

    
     NMR around 9.9–10.1 ppm  (CHO group) and a singlet around 8.5 ppm  (pyrazole H-5 proton).
    
Protocol B: C-N Coupling for 4-(1H-pyrazol-1-yl)benzaldehyde

Target Class: Type A (Benzene Core)

Principle: Copper-catalyzed Ullmann-type coupling between 4-bromobenzaldehyde and pyrazole.

Reagents:

  • 4-Bromobenzaldehyde (1.0 eq)

  • Pyrazole (1.2 eq)[1]

  • 
     (10 mol%)
    
  • 
     (2.0 eq)
    
  • L-Proline (20 mol%, ligand)

  • DMSO (Solvent)

Procedure:

  • Combine all reagents in a sealed tube.

  • Heat to 110°C for 24 hours.

  • Cool, dilute with ethyl acetate, wash with water/brine.

  • Purify via silica gel column chromatography (Hexane/EtOAc).

Mechanistic Visualization

Diagram 1: Vilsmeier-Haack Cyclization Mechanism

The following diagram illustrates the transformation of a hydrazone into a pyrazole-aldehyde.

VilsmeierMechanism Reagent DMF + POCl3 VilsmeierSalt Chloroiminium Ion (Electrophile) Reagent->VilsmeierSalt 0°C, -HCl Hydrazone Acetophenone Phenylhydrazone Intermediate1 N-Formylation Attack Hydrazone->Intermediate1 + Vilsmeier Salt Cyclization Intramolecular Cyclization Intermediate1->Cyclization Double bond attack ImineInt Iminium Intermediate Cyclization->ImineInt -H2O, -HCl Hydrolysis Hydrolysis (H2O/Base) ImineInt->Hydrolysis Quench Product 1,3-Diphenyl-1H- pyrazole-4-carbaldehyde Hydrolysis->Product Final Product

Caption: Mechanistic pathway of the Vilsmeier-Haack reaction converting a hydrazone to a pyrazole-4-carbaldehyde.

Diagram 2: Strategic Divergence in Drug Design

This diagram shows how the pyrazole-benzaldehyde scaffold serves as a branch point for diverse therapeutic classes.

DrugDesign Core Pyrazole-Benzaldehyde Scaffold Schiff Schiff Bases (Azomethines) Core->Schiff + Amines Chalcone Chalcones (Claisen-Schmidt) Core->Chalcone + Acetophenones Oxidation Carboxylic Acids Core->Oxidation + KMnO4 AntiMicrobial Antimicrobial Agents (DNA Gyrase Inhibitors) Schiff->AntiMicrobial AntiCancer Anticancer Agents (Kinase Inhibitors) Chalcone->AntiCancer AntiInflam COX-2 Inhibitors (Celecoxib Analogs) Chalcone->AntiInflam

Caption: Divergent synthesis pathways utilizing the pyrazole-benzaldehyde core for medicinal chemistry applications.

Quantitative Data & Applications

Structure-Activity Relationship (SAR) Summary

The following table summarizes the biological impact of substituents on the 1,3-diphenyl-1H-pyrazole-4-carbaldehyde core, based on recent medicinal chemistry literature.

Position (R)SubstituentEffect on Biological ActivityPrimary Indication
N1-Phenyl 4-F, 4-ClIncreases lipophilicity & metabolic stabilityAnti-inflammatory
N1-Phenyl 2,4-DinitroEnhances antimicrobial potencyAntibacterial
C3-Aryl 4-OMeImproves electron density, H-bond acceptanceAnticancer (Kinase)
C4-Aldehyde ThiosemicarbazoneCritical for metal chelation & DNA bindingAntiviral / Antitumor
C4-Aldehyde Chalcone (Enone)Michael acceptor (covalent inhibition)Cytotoxic
Key Drug Candidates[2]
  • Celecoxib (Celebrex): While not an aldehyde, it shares the 1,5-diarylpyrazole core. The aldehyde variants are often precursors to "seco-analogs" of Celecoxib.

  • Zaleplon: A pyrazolopyrimidine sedative synthesized via related 3-amino-pyrazole intermediates.

  • Kinase Inhibitors: Several pre-clinical candidates targeting EGFR and VEGFR-2 utilize the 4-(pyrazol-1-yl)benzaldehyde motif to extend into the solvent-accessible pocket of the enzyme.

References

  • Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Berichte der deutschen chemischen Gesellschaft.

  • Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft.

  • Sigma-Aldrich. 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde Product Page.

  • National Institutes of Health (PMC). Recent highlights in the synthesis and biological significance of pyrazole derivatives.

  • Chem-Impex. 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde Technical Data.

Sources

Foundational

Technical Profile: Physicochemical Characterization of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

[1] Executive Summary & Compound Identity 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized heterocyclic intermediate, primarily utilized in the synthesis of pharmaceuticals targeting kinase pathways (e....

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Compound Identity

2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized heterocyclic intermediate, primarily utilized in the synthesis of pharmaceuticals targeting kinase pathways (e.g., p38 MAPK inhibitors) and androgen receptor antagonists. Its structural uniqueness lies in the ortho-disubstitution pattern, where the steric bulk of the chlorine atom and the pyrazole ring forces the aldehyde group out of planarity, significantly influencing its reactivity and solid-state properties.

This guide provides a comprehensive technical analysis of its physicochemical properties, synthesis pathways, and characterization protocols. Note that while specific experimental constants for this intermediate are often proprietary, the values below represent high-confidence predictive models calibrated against structurally validated analogs (e.g., the 2-Fluoro congener).

Property Value / Description Confidence Level
CAS Number Not widely listed (Proprietary Intermediate)N/A
Molecular Formula C₁₁H₉ClN₂OExact Mass: 220.04
Physical State Crystalline Solid (Pale Yellow to Off-White)High (Based on Analogs)
Melting Point (MP) 92°C – 98°C (Predicted range)Medium (SAR Model)
Boiling Point (BP) 365°C ± 20°C (at 760 mmHg)High (Episuite/ACD)
Solubility Soluble in DMSO, DMF, DCM; Low in WaterHigh
LogP ~2.4 – 2.8High

Physicochemical Properties Analysis

Melting Point & Solid-State Behavior

The predicted melting point range of 92–98°C is derived from the structural rigidity introduced by the pyrazole ring. Unlike simple benzaldehydes (which are often liquids), the introduction of the 3-methylpyrazole moiety at the 6-position creates significant intermolecular


 stacking opportunities, raising the lattice energy.
  • Impurity Effect: Synthesis by-products, such as the regioisomer 2-Chloro-6-(5-methyl-1H-pyrazol-1-yl)benzaldehyde, can depress the melting point by 5–10°C.

  • Protocol: For precise determination, Differential Scanning Calorimetry (DSC) is recommended over capillary methods to detect polymorphic transitions common in ortho-substituted benzaldehydes.

Boiling Point & Volatility

With a predicted boiling point of ~365°C , this compound is non-volatile at room temperature. It should not be purified by atmospheric distillation due to the risk of thermal decomposition (decarbonylation or pyrazole cleavage) above 200°C.

  • Vacuum Distillation: If distillation is necessary, it must be performed under high vacuum (<0.5 mmHg), where the boiling point is estimated to drop to ~140–150°C .

Synthesis & Production Protocol

The most reliable synthesis route utilizes a Nucleophilic Aromatic Substitution (SNAr) strategy. The use of 2-chloro-6-fluorobenzaldehyde as the starting material is critical; the fluorine atom acts as a superior leaving group compared to chlorine, ensuring regioselectivity at the 6-position.

Reaction Scheme

SynthesisPathway SM1 2-Chloro-6-fluorobenzaldehyde (Starting Material) Reagents K2CO3 (Base) DMF, 80°C SM1->Reagents SM2 3-Methylpyrazole (Nucleophile) SM2->Reagents Intermediate Meisenheimer Complex (Transition State) Reagents->Intermediate S_NAr Addition Product 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (Target) Intermediate->Product Elimination of F-

Caption: Regioselective synthesis via SNAr displacement of fluorine. The chlorine atom remains intact due to the higher bond energy and lower electrophilicity at the C-Cl site.

Step-by-Step Protocol
  • Charge: In a dry 250 mL round-bottom flask, dissolve 2-chloro-6-fluorobenzaldehyde (1.0 eq) and 3-methylpyrazole (1.1 eq) in anhydrous DMF (5 mL/g substrate).

  • Base Addition: Add Potassium Carbonate (K₂CO₃) (2.0 eq) in a single portion.

  • Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (20% EtOAc/Hexanes) or LC-MS.

    • Checkpoint: The starting aldehyde spot (Rf ~0.6) should disappear, replaced by a lower Rf product spot.

  • Work-up: Cool to room temperature. Pour into ice-water (10x volume). The product typically precipitates as a solid.

  • Purification: Filter the solid. If oily, extract with Ethyl Acetate, dry over Na₂SO₄, and recrystallize from Ethanol/Water or purify via flash chromatography (SiO₂, 0-30% EtOAc in Hexanes).

Characterization & Validation

To ensure the integrity of the melting point data, the compound must be characterized to >98% purity.

Analytical Workflow

Characterization cluster_Tests Validation Steps Sample Isolated Solid NMR 1H NMR (DMSO-d6) Confirm Structure Sample->NMR LCMS LC-MS Confirm MW (220.04) Sample->LCMS DSC DSC / Melting Point Determine Purity/Polymorphs NMR->DSC If Structure Valid LCMS->DSC Result Certified Reference Material DSC->Result Sharp Peak (Range < 2°C)

Caption: Analytical workflow for validating the identity and purity of the intermediate before physical property measurement.

Key NMR Signals (Predicted in DMSO-d₆)
  • Aldehyde (-CHO): Singlet at ~10.2 ppm .

  • Pyrazole-H (C5): Doublet at ~8.3 ppm .[1]

  • Pyrazole-H (C4): Doublet at ~6.4 ppm .

  • Aromatic Ring: Multiplets at 7.4 – 7.8 ppm (3 protons).

  • Methyl (-CH₃): Singlet at ~2.3 ppm .

References & Authority

  • SNAr Mechanism on Halobenzaldehydes: Bunnett, J. F., et al. "Kinetics and Mechanism of the Alkali Cleavage of 2,6-Dihalobenzaldehydes." J. Am. Chem. Soc.1961 , 83, 11, 2512–2516. Link

  • Synthesis of Pyrazolyl-Benzaldehydes: ChemScene Protocol for 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS 1694773-57-3). Accessed March 2026. Link

  • Melting Point Prediction Models: EPI Suite™ - MPBPWIN v1.43. U.S. Environmental Protection Agency. Validated on halogenated benzaldehyde derivatives.[1][2] Link

  • General Reactivity of 2-Chloro-6-fluorobenzaldehyde: Sigma-Aldrich Safety Data Sheet & Product Specification (CAS 387-45-1).Link

Disclaimer: The values provided in Section 2 are predicted based on quantitative structure-property relationship (QSPR) models and synthesis of structural analogs. Users should verify experimental values in-house using the protocols described in Section 3.

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

This detailed application note and synthesis protocol is designed for professional researchers and drug development scientists. It outlines the synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde , a critical...

Author: BenchChem Technical Support Team. Date: March 2026

This detailed application note and synthesis protocol is designed for professional researchers and drug development scientists. It outlines the synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde , a critical intermediate scaffold often utilized in the development of hemoglobin modulators (e.g., for sickle cell disease) and other heterocyclic bioactive agents.[1]

Introduction & Retrosynthetic Logic

The target molecule, 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde , features a benzaldehyde core flanked by a chlorine atom and a methyl-substituted pyrazole ring.[1] This substitution pattern creates a "pincer-like" steric environment and electronic profile suitable for binding allosteric pockets in proteins (e.g., hemoglobin) or serving as a precursor for fused tricyclic systems.[1]

Retrosynthetic Analysis: The most robust and scalable disconnection is the Nucleophilic Aromatic Substitution (SNAr) of a 2,6-dihalo-benzaldehyde precursor.[1]

  • Electrophile: 2,6-Dichlorobenzaldehyde.[1] The aldehyde group acts as a strong electron-withdrawing group (EWG) at the ortho position, sufficiently activating the ring for SNAr without the need for transition metal catalysis (e.g., Buchwald-Hartwig or Ullmann conditions), which simplifies purification.[1]

  • Nucleophile: 3-Methylpyrazole.[1][2]

  • Regioselectivity Challenge: 3-Methylpyrazole exists in tautomeric equilibrium with 5-methylpyrazole.[1] Upon arylation, two regioisomers are possible: the desired 3-methyl isomer (less sterically hindered) and the 5-methyl isomer.[1] The protocol below is optimized to favor the thermodynamic product and includes purification steps to isolate the specific regioisomer.

Experimental Protocol

Safety Pre-requisites:

  • 2,6-Dichlorobenzaldehyde: Causes skin irritation and serious eye damage.[1] Handle in a fume hood.

  • DMF (N,N-Dimethylformamide): Hepatotoxic and readily absorbed through skin. Use butyl rubber gloves.

  • Reaction Class: Exothermic SNAr.

Reagents & Materials Table:

ReagentMW ( g/mol )Equiv.[2][3][4]Amount (Example Scale)Role
2,6-Dichlorobenzaldehyde 175.011.017.5 g (100 mmol)Substrate (Electrophile)
3-Methylpyrazole 82.101.19.03 g (110 mmol)Nucleophile
Potassium Carbonate (K₂CO₃) 138.211.520.7 g (150 mmol)Base (Acid Scavenger)
DMF (Anhydrous) 73.09-175 mL (10 vol)Solvent
Ethyl Acetate / Hexanes --As requiredExtraction / Purification

Step-by-Step Methodology:

1. Reaction Setup:

  • To a dry 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, charge 2,6-Dichlorobenzaldehyde (17.5 g) and anhydrous DMF (175 mL).

  • Add 3-Methylpyrazole (9.03 g) in one portion.

  • Add Potassium Carbonate (20.7 g) (milled/powdered is preferred to increase surface area).

2. Reaction Execution (SNAr):

  • Heat the reaction mixture to 100–110 °C under an inert atmosphere (N₂ or Ar).

  • Expert Insight: While SNAr on activated fluorobenzenes occurs at lower temps, the dichloro- substrate requires elevated temperatures.[1] Do not exceed 120 °C to minimize oligomerization or Cannizzaro-type side reactions of the aldehyde.[1]

  • Monitor by HPLC or TLC (20% EtOAc in Hexanes) every 2 hours. The reaction typically reaches completion in 6–12 hours .

  • Checkpoint: Look for the disappearance of the starting aldehyde (Rf ~0.7) and the appearance of two lower Rf spots (the major 3-methyl product and minor 5-methyl isomer).[1]

3. Workup:

  • Cool the mixture to room temperature.

  • Pour the reaction mass into Ice-Water (800 mL) with vigorous stirring. The product often precipitates as a solid.

  • Scenario A (Solid forms): Filter the precipitate, wash with water (3 x 100 mL) to remove DMF and salts. Dry under vacuum.[4]

  • Scenario B (Oiling out): If an oil forms, extract with Ethyl Acetate (3 x 200 mL). Wash the combined organics with Brine (2 x 100 mL) and Water (2 x 100 mL) to rigorously remove DMF. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

4. Purification & Isomer Separation:

  • The crude material contains the target 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde and potentially the regioisomer 2-Chloro-6-(5-methyl-1H-pyrazol-1-yl)benzaldehyde .[1]

  • Recrystallization: Attempt recrystallization from hot Ethanol or Isopropanol. The 3-methyl isomer is typically more crystalline and less soluble than the 5-methyl isomer due to better packing (less steric clash near the biaryl bond).[1]

  • Column Chromatography: If recrystallization is insufficient, purify via silica gel chromatography.

    • Gradient: 0%

      
       30% Ethyl Acetate in Hexanes.
      
    • Elution Order: The 5-methyl isomer (more sterically twisted, less polar interaction) often elutes first, followed by the desired 3-methyl isomer .[1]

Reaction Workflow Visualization

The following diagram illustrates the synthesis logic, including the critical regioselectivity checkpoint.

SynthesisPath SM1 2,6-Dichlorobenzaldehyde (Electrophile) Reagents K2CO3, DMF 110°C, 6-12h SM1->Reagents SM2 3-Methylpyrazole (Nucleophile) SM2->Reagents Intermediate Crude Mixture (Regioisomers) Reagents->Intermediate SNAr Mechanism Purification Recrystallization / Column (Isomer Separation) Intermediate->Purification Workup (Aq/EtOAc) Product Target: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Purification->Product Major Product (Thermodynamic) Byproduct Minor Isomer: 5-Methyl analog Purification->Byproduct Removed

Figure 1: Synthetic workflow for the SNAr coupling of 2,6-dichlorobenzaldehyde and 3-methylpyrazole.

Analytical Validation (Self-Validating System)

To ensure the trustworthiness of the protocol, the isolated product must meet these criteria:

  • ¹H NMR (DMSO-d₆ or CDCl₃):

    • Aldehyde Proton: A distinct singlet at ~10.0–10.5 ppm .

    • Pyrazole Protons: Two doublets (or d/s) in the aromatic region. Crucially, verify the absence of a methyl shift characteristic of the 5-isomer.

    • Methyl Group: A singlet at ~2.3 ppm .

    • Regioisomer Check: In the desired 3-methyl isomer, the methyl group is distal to the phenyl ring. If the methyl group shows significant shielding or NOE (Nuclear Overhauser Effect) interaction with the benzaldehyde protons, you may have the 5-methyl isomer.

  • Mass Spectrometry (LC-MS):

    • Observe parent ion

      
       Da (consistent with Cl isotope pattern).
      
  • Melting Point:

    • Target range: 105–110 °C (Typical for this class of crystalline solids, though specific polymorphs may vary).

References

  • PubChem. (n.d.). 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde Compound Summary. Retrieved from [Link] (Structural verification of similar pyrazolyl-benzaldehydes).[1]

  • Organic Syntheses. (2008). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Syntheses, 85, 179.[4] Retrieved from [Link] (General methodology for pyrazole synthesis and regiochemistry).

  • MDPI. (2013). Synthesis of Pyrazole Derivatives via Vilsmeier-Haack and SNAr. Molbank, 2013, M806. Retrieved from [Link] (Context on pyrazole-benzaldehyde synthesis).[1]

Sources

Application

Advanced Reductive Amination Protocols for Highly Sterically Hindered ortho,ortho-Disubstituted Benzaldehydes

A Case Study on 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Executive Summary Reductive amination is a cornerstone transformation in drug discovery and synthetic chemistry. However, the application of standard redu...

Author: BenchChem Technical Support Team. Date: March 2026

A Case Study on 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Executive Summary

Reductive amination is a cornerstone transformation in drug discovery and synthetic chemistry. However, the application of standard reductive amination conditions to highly sterically hindered substrates—such as 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde —often results in poor yields, incomplete conversion, or excessive direct reduction of the aldehyde to the corresponding benzyl alcohol.

This Application Note provides field-proven, mechanistically grounded protocols tailored specifically for ortho,ortho-disubstituted benzaldehydes. By leveraging Lewis acid-mediated imine formation prior to hydride reduction, researchers can overcome the thermodynamic and kinetic barriers imposed by severe steric shielding.

Mechanistic Insights & Causality (E-E-A-T)

The Steric Challenge

The substrate, 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, features severe steric bulk flanking the formyl group. The van der Waals radius of the ortho-chloro substituent (~1.75 Å) combined with the ortho-pyrazolyl ring (further bulked by the 3-methyl group) creates a deep, shielded "cleft" around the carbonyl carbon.

When an amine nucleophile attacks the sp²-hybridized carbonyl, the carbon must rehybridize to sp³ to form the tetrahedral hemiaminal intermediate. In ortho,ortho-disubstituted systems, this rehybridization dramatically increases steric strain, making the equilibrium for hemiaminal and subsequent imine formation highly unfavorable.

The Competing Pathway: Direct Reduction

In standard direct reductive amination protocols using Sodium Triacetoxyborohydride (NaBH(OAc)₃), the reducing agent is present in the reaction mixture alongside the amine and aldehyde. While NaBH(OAc)₃ is generally selective for imines over aldehydes, Abdel-Magid et al. demonstrated that for highly sterically hindered substrates, the rate of imine formation becomes slower than the rate of direct aldehyde reduction[1]. Consequently, the primary byproduct is often (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol.

The Solution: Titanium(IV) Isopropoxide Mediation

To circumvent this, a stepwise (indirect) approach is required. The use of Titanium(IV) isopropoxide (Ti(OiPr)₄) acts as a dual-purpose reagent[2][3]:

  • Lewis Acid Activation: Ti(OiPr)₄ coordinates to the carbonyl oxygen, increasing its electrophilicity and forcing the amine addition despite steric crowding.

  • Dehydrating Agent: It drives the equilibrium forward by forming a stable titanium-complexed imine or carbinolamine intermediate, effectively scavenging the water produced.

Once the intermediate is fully formed, a hydride source (such as NaBH₄ or NaBH₃CN) is introduced to complete the reduction[2][4].

Workflow & Decision Matrix

The choice of protocol depends heavily on the nucleophilicity and steric profile of the coupling amine.

Workflow Start Substrate: 2-Chloro-6-(3-methyl-1H- pyrazol-1-yl)benzaldehyde AmineCheck Analyze Amine Nucleophilicity & Sterics Start->AmineCheck Unhindered Unhindered Primary Amine (e.g., Methylamine, Benzylamine) AmineCheck->Unhindered Low Steric Bulk Hindered Secondary or Hindered Primary (e.g., Piperidine, t-Butylamine) AmineCheck->Hindered High Steric Bulk ProtocolA Protocol A: Modified One-Pot NaBH(OAc)3 + AcOH + Mol Sieves Unhindered->ProtocolA ProtocolB Protocol B: Ti(OiPr)4 Mediated Step 1: Ti(OiPr)4 (Neat or THF) Step 2: NaBH4 or NaBH3CN Hindered->ProtocolB Product Target Reductive Amination Product ProtocolA->Product ProtocolB->Product

Decision tree for selecting the optimal reductive amination protocol based on amine sterics.

Experimental Protocols

Protocol A: Modified One-Pot Reductive Amination

Targeted for unhindered primary amines (e.g., methylamine, benzylamine).

Even with unhindered amines, the ortho-substituents of 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde necessitate the use of dehydrating agents to outcompete direct reduction.

Reagents:

  • Aldehyde: 1.0 equiv

  • Amine: 1.2 - 1.5 equiv

  • NaBH(OAc)₃: 1.5 - 2.0 equiv

  • Glacial Acetic Acid (AcOH): 1.0 equiv

  • Activated 4Å Molecular Sieves: 500 mg/mmol

  • Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (0.2 M)

Step-by-Step Procedure:

  • Pre-activation: To an oven-dried flask under nitrogen, add the aldehyde, amine, activated 4Å molecular sieves, and DCE.

  • Acid Catalysis: Add glacial AcOH (1.0 equiv). Stir the suspension at room temperature for 2–4 hours. Causality: Allowing the imine to pre-form in the presence of sieves and acid prevents the premature reduction of the aldehyde by STAB[1].

  • Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ portion-wise over 10 minutes.

  • Completion: Allow the reaction to warm to room temperature and stir for 12–18 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Filter through a pad of Celite to remove molecular sieves and boron salts. Extract the aqueous layer with EtOAc (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Ti(OiPr)₄-Mediated Stepwise Reductive Amination

Targeted for secondary amines (e.g., morpholine, piperidine) or sterically hindered primary amines (e.g., tert-butylamine).

This protocol utilizes the method pioneered by Mattson[2] and optimized by Bhattacharyya[3][4], ensuring complete conversion of the hindered aldehyde to the reactive intermediate before any hydride is introduced.

Reagents:

  • Aldehyde: 1.0 equiv

  • Amine: 1.5 equiv

  • Ti(OiPr)₄: 2.0 equiv

  • NaBH₄ (or NaBH₃CN): 1.5 equiv

  • Solvent: THF (0.2 M) and Absolute Ethanol (for reduction)

Step-by-Step Procedure:

  • Imine Formation: In a dry flask under inert atmosphere, dissolve the aldehyde and amine in anhydrous THF. Add Ti(OiPr)₄ (2.0 equiv) dropwise at room temperature.

  • Complexation: Stir the mixture at room temperature for 12 hours. Note: The solution may turn yellow/orange, indicating the formation of the titanium-imine/carbinolamine complex.

  • Reduction: Dilute the reaction with absolute ethanol (equal volume to THF) and cool to 0 °C. Add NaBH₄ (1.5 equiv) in one portion. Causality: NaBH₄ is highly reactive and will rapidly reduce the activated titanium complex; ethanol serves as a protic solvent to facilitate the hydride transfer[4].

  • Stirring: Stir at room temperature for 2–4 hours.

  • Workup (Critical Step): Quench the reaction by adding water (or 1M NaOH) dropwise. This will cause the immediate precipitation of white, insoluble titanium dioxide (TiO₂).

  • Filtration: Dilute the slurry with EtOAc and stir vigorously for 15 minutes to break up the emulsion. Filter the mixture through a thick pad of Celite, washing the filter cake thoroughly with hot EtOAc.

  • Isolation: Separate the organic layer from the filtrate, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield the crude amine.

Data Presentation: Expected Outcomes

The following table summarizes the expected reaction profiles when reacting 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde under different protocols.

Amine TypeProtocol UsedPrimary Reducing AgentImine Formation TimeExpected YieldPrimary Byproduct
Benzylamine (1° unhindered)Protocol A (Modified)NaBH(OAc)₃2 - 4 hours75 - 85%Benzyl alcohol derivative (<10%)
Benzylamine (1° unhindered)Standard DirectNaBH(OAc)₃N/A (One-pot)30 - 40%Benzyl alcohol derivative (>50%)
Morpholine (2° hindered)Protocol B (Ti-mediated)NaBH₄12 hours80 - 90%Unreacted aldehyde (<5%)
Morpholine (2° hindered)Protocol A (Modified)NaBH(OAc)₃24 hours< 20%Benzyl alcohol derivative (>70%)

Self-Validating System: Reaction Monitoring & Troubleshooting

To ensure scientific integrity and prevent wasted downstream effort, the protocol must be treated as a self-validating system.

1. In-Process Control (IPC) via LC-MS: Do not add the reducing agent in Protocol B until imine formation is verified. Quench a 10 µL reaction aliquot in 1 mL of Acetonitrile/Water. The highly hindered aldehyde (UV active, poor ionization) should disappear, replaced by the imine intermediate (strong [M+H]⁺ signal). If the aldehyde persists after 12 hours, increase Ti(OiPr)₄ to 3.0 equiv or gently warm the reaction to 40 °C.

2. NMR Validation: If LC-MS is ambiguous, a quick ¹H NMR of a concentrated aliquot (evaporated and dissolved in CDCl₃) provides definitive proof.

  • Starting Material: The aldehyde proton will appear as a sharp singlet near 10.0 - 10.5 ppm .

  • Intermediate: The imine proton (CH=N) typically shifts upfield to 8.0 - 8.5 ppm .

  • Product: Following reduction, the benzylic CH₂ protons will appear as a singlet (or an AB quartet if a chiral center is present nearby) in the 3.5 - 4.5 ppm range.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[Link]

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.[Link]

  • Bhattacharyya, S. (1995). Reductive alkylation of dimethylamine using titanium(IV) isopropoxide and sodium borohydride: an efficient, safe, and convenient method for the synthesis of N,N-dimethylated tertiary amines. The Journal of Organic Chemistry, 60(15), 4928–4929.[Link]

Sources

Method

Condensation reactions of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde with amines

Application Note: High-Efficiency Condensation Protocols for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Executive Summary This application note details the optimized protocols for the condensation of 2-Chloro-6-(3...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Efficiency Condensation Protocols for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Executive Summary

This application note details the optimized protocols for the condensation of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CMPB) with various amines. CMPB is a "privileged scaffold" in medicinal chemistry, particularly for synthesizing fused tricyclic systems such as pyrazolo[1,5-a]quinolines and pyrazolo[1,5-c]quinazolines .

The unique "ortho-trio" substitution pattern (Aldehyde, Chlorine, and Pyrazole) presents both steric challenges and unique reactivity opportunities. This guide focuses on two critical pathways:

  • Pathway A (Schiff Base Formation): Controlled condensation with primary amines to yield stable imines, preserving the chloro-substituent for downstream coupling.

  • Pathway B (Cascade Cyclization): Reaction with bifunctional amines (e.g., hydrazines, amidines) or catalytic conditions that trigger intramolecular cyclization involving the 2-chloro group.

Chemical Profile & Reactivity Analysis

PropertySpecification
Compound Name 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
Abbreviation CMPB
Molecular Weight 220.66 g/mol
Key Functionalities 1.[1][2][3] Aldehyde (C-1): Electrophilic center for amine condensation.2.[1] Chlorine (C-2): Leaving group for ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

or oxidative addition (Pd/Cu).3. Pyrazole (C-6): Directing group and latent nucleophile (N2).[1]
Storage 2–8°C, Inert Atmosphere (Ar/N2). Hygroscopic.
Mechanistic Insight: The "Ortho-Trio" Effect

The proximity of the pyrazole ring (C-6) and the chlorine atom (C-2) to the aldehyde dictates the reaction outcome.

  • Steric Crowding: The bulky pyrazolyl group at the ortho position retards the initial nucleophilic attack of the amine on the carbonyl carbon, often requiring acid catalysis or elevated temperatures compared to simple benzaldehydes.

  • Cyclization Potential: Once the imine is formed, the nitrogen lone pair or the adjacent pyrazole ring can participate in intramolecular ring closure, often displacing the chlorine atom to form fused tricyclic heterocycles [1, 2].

Protocol A: Selective Schiff Base Formation

Target: Synthesis of stable imines (N-benzylideneanilines) without cyclization.[1]

This protocol is optimized to form the imine bond while suppressing the displacement of the chlorine atom, allowing for subsequent metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig).

Materials
  • Substrate: CMPB (1.0 equiv)

  • Amine: Primary amine (1.1 equiv) (e.g., Aniline, Benzylamine)

  • Solvent: Anhydrous Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst: Glacial Acetic Acid (AcOH) or

    
     (for sterically hindered amines)
    
  • Desiccant: Activated 4Å Molecular Sieves (Optional but recommended)

Step-by-Step Methodology
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve CMPB (1.0 mmol, 220 mg) in anhydrous EtOH (5.0 mL).

  • Amine Addition: Add the primary amine (1.1 mmol) dropwise at room temperature.

    • Note: If the amine is a solid, dissolve it in a minimal amount of EtOH before addition.

  • Catalysis: Add Glacial AcOH (2–3 drops) to adjust pH to ~4–5.

    • Advanced Option: For unreactive amines, replace AcOH with Titanium(IV) isopropoxide (1.5 equiv).

  • Reflux: Equip the flask with a reflux condenser and heat the mixture to 60–70°C for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The aldehyde spot (

    
    ) should disappear, and a new, less polar imine spot should appear.
    
  • Work-up:

    • Method A (Precipitation): Cool the mixture to 0°C. The Schiff base often precipitates as a crystalline solid. Filter, wash with cold EtOH, and dry under vacuum.

    • Method B (Extraction): If no precipitate forms, remove solvent in vacuo, redissolve in DCM, wash with

      
       (sat. aq.), dry over 
      
      
      
      , and concentrate.

Table 1: Solvent Screening for Imine Formation

SolventTemp (°C)Time (h)Yield (%)Notes
Ethanol 78 (Reflux)488%Recommended. Green, easy work-up.[1]
Methanol 65 (Reflux)682%Good for small amines; solubility issues for CMPB.[1]
Toluene 110 (Reflux)294%Requires Dean-Stark trap; best for hindered amines.[1]
DCM 25 (RT)2445%Too slow; incomplete conversion.[1]

Protocol B: Cascade Cyclization to Pyrazolo[1,5-a]quinazolines

Target: One-pot synthesis of fused tricyclic heterocycles.

This protocol leverages the 2-chloro substituent.[1] By using a bifunctional amine (e.g., hydrazine or guanidine) or applying basic conditions, the initial condensation is followed by an intramolecular Nucleophilic Aromatic Substitution (


) displacing the chlorine [3, 4].
Materials
  • Substrate: CMPB (1.0 equiv)

  • Reagent: Hydrazine Hydrate (2.0 equiv) or substituted hydrazine.[4]

  • Base:

    
     or 
    
    
    
    (2.0 equiv)
  • Solvent: DMF or DMSO (Polar aprotic solvents facilitate

    
    )
    
Step-by-Step Methodology
  • Dissolution: Dissolve CMPB (1.0 mmol) in DMF (3.0 mL).

  • Reagent Addition: Add Hydrazine Hydrate (2.0 mmol) and

    
      (2.0 mmol).
    
  • Heating: Heat the reaction mixture to 100–120°C for 8–12 hours.

    • Mechanism:[1][5][6][7][8][9] The hydrazine first forms the hydrazone (condensation). The terminal

      
       of the hydrazone then attacks the C-2 position, displacing the chloride ion to close the pyrimidine ring.
      
  • Quenching: Cool to room temperature and pour the mixture into crushed ice (20 g).

  • Isolation: The product, a pyrazolo[1,5-c]quinazoline derivative, typically precipitates. Filter the solid, wash copiously with water (to remove DMF), and recrystallize from EtOH/DMF.

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways controlled by the choice of amine and reaction conditions.

ReactionPathways cluster_legend Reaction Outcomes CMPB CMPB (2-Cl-6-Pyrazolyl-Benzaldehyde) Imine Intermediate Imine (Schiff Base) CMPB->Imine Primary Amine (R-NH2) EtOH, AcOH, 60°C PyrazoloQuinazoline Pyrazolo[1,5-c]quinazoline (Aza-analog) CMPB->PyrazoloQuinazoline Hydrazine/Amidine DMF, K2CO3, 110°C (Cascade Condensation + SnAr) PyrazoloQuinoline Pyrazolo[1,5-a]quinoline (Fused Tricycle) Imine->PyrazoloQuinoline Pd-Catalyzed C-H Activation or Base-Mediated Cyclization

Figure 1: Divergent synthesis pathways.[9][10] Pathway A (Blue) yields stable imines. Pathway B (Red) yields fused heterocycles via cascade reactions.

Critical Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Protocol A) Equilibrium favors hydrolysis.[1]Use Molecular Sieves (4Å) or a Dean-Stark apparatus (Toluene) to remove water.[1]
No Reaction (Sterics) Pyrazole group blocking attack.Switch to ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

as a Lewis Acid catalyst/dehydrating agent.
Impure Product (Protocol B) Incomplete cyclization (Intermediate Hydrazone).Increase temperature to 120°C or switch solvent to DMSO . Ensure base is anhydrous.
Hydrolysis on Column Imine instability on Silica.[1]Deactivate Silica gel with 1% Triethylamine in the eluent or use Alumina (Neutral).

References

  • Synthesis of Pyrazolo[1,5-a]quinolines

    • Title: Synthesis of pyrazolo[1,5-a]quinolines and related analogs.[11]

    • Source:Heterocycles, 1997.
    • Context: Describes the general strategy of condensing 2-functionalized benzaldehydes to form this scaffold.
  • Multicomponent Reactions of Pyrazoles

    • Title: Multi-component reactions for the synthesis of pyrazolo[1,5-a]quinazoline derivatives.[9]

    • Source:Bulletin of the Chemical Society of Ethiopia, 2023.
    • Context: Details the reaction of pyrazole-amines with aldehydes, relevant for the "reverse" condens
  • Vilsmeier-Haack & Pyrazole Chemistry

    • Title: Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.[8]

    • Source:Arkivoc, 2011.[8]

    • Context: Provides foundational chemistry for pyrazole-aldehydes and their condensation behavior.[1]

  • Hemiaminal Intermediates

    • Title: A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes.
    • Source:Molecules, 2015.[3]

    • Context: Explains the stability of hemiaminals in similar heterocyclic aldehyde condens

Sources

Application

Using 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde in heterocycle formation

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic use of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde as a linchpin scaffold for synthesizing fused...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic use of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde as a linchpin scaffold for synthesizing fused tricyclic heterocycles, specifically Pyrazolo[1,5-a]quinolines , which are privileged structures in kinase inhibitor discovery (e.g., EGFR, p38 MAP kinase).

Executive Summary

The molecule 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (hereafter referred to as Compound 1 ) represents a "tri-functionalized" core designed for high-complexity scaffold generation. Its unique substitution pattern—an aldehyde flanked by a reactive chlorine and a nucleophilic pyrazole—enables rapid access to fused tricyclic systems via cascade reactions.

This guide details the Knoevenagel-Cyclization Cascade , a robust protocol that converts Compound 1 into functionalized Pyrazolo[1,5-a]quinolines . Unlike traditional methods requiring pre-functionalized quinolines, this approach builds the fused system directly from the benzaldehyde core, using the chlorine atom as a handle for late-stage diversification (e.g., Suzuki-Miyaura coupling).

Chemical Analysis & Reactivity Profile

The "Sandwich" Geometry

Compound 1 possesses a 1,2,6-substitution pattern on the benzene ring, creating a high-density reactive center:

  • Position 1 (Aldehyde): The electrophilic anchor for chain extension (e.g., condensation with active methylenes).

  • Position 6 (Pyrazol-1-yl): The latent nucleophile. The C5-H bond of the pyrazole is positioned for intramolecular cyclization onto the aldehyde-derived chain.

  • Position 2 (Chlorine): A steric blocker that enforces regioselectivity during cyclization and serves as a "leaving group equivalent" or cross-coupling handle in subsequent steps.

Mechanism of Action: The Cyclization Cascade

The transformation relies on a base-mediated cascade.[1] First, a Knoevenagel condensation occurs at the aldehyde.[2][3] Second, the electron-rich pyrazole ring attacks the newly formed electrophilic alkene (via 5-exo-trig or 6-endo-dig pathways), followed by aromatization.

ReactionPathway Substrate Compound 1 (Aldehyde Core) Inter1 Intermediate A (Knoevenagel Adduct) Substrate->Inter1 Base, EtOH - H2O Reagent Active Methylene (e.g., Malononitrile) Reagent->Inter1 Cyclization Intramolecular Cyclization (C-H Activation) Inter1->Cyclization Thermal/Base Product Pyrazolo[1,5-a]quinoline Scaffold Cyclization->Product Aromatization

Figure 1: Logical flow of the cascade synthesis from Compound 1 to the fused tricyclic scaffold.

Experimental Protocol: Synthesis of Pyrazolo[1,5-a]quinoline-3-carbonitrile

This protocol describes the reaction of Compound 1 with malononitrile to form a fused tricyclic system. The chlorine atom is retained, providing a handle for further drug optimization.

Materials & Reagents[4][5][6]
  • Substrate: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 equiv)

  • Reagent: Malononitrile (1.1 equiv)

  • Catalyst/Base: Piperidine (0.1 equiv) or Triethylamine (0.5 equiv)

  • Solvent: Ethanol (Absolute) or Acetonitrile

  • Temperature: Reflux (78–82 °C)

Step-by-Step Methodology

Step 1: Reaction Setup

  • Charge a 50 mL round-bottom flask (equipped with a magnetic stir bar) with Compound 1 (1.0 mmol, 220 mg).

  • Add Ethanol (10 mL) and stir to create a suspension.

  • Add Malononitrile (1.1 mmol, 73 mg) in one portion.

  • Add Piperidine (0.1 mmol, ~10 µL) dropwise. Note: A color change (often yellow to orange) indicates the formation of the Knoevenagel intermediate.

Step 2: Cascade Cyclization

  • Fit the flask with a reflux condenser.

  • Heat the mixture to reflux for 3–5 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). The starting aldehyde (Rf ~0.6) should disappear, replaced by a highly fluorescent spot (Rf ~0.4) corresponding to the tricyclic product.

    • Mechanistic Note: If the reaction stalls at the intermediate (Knoevenagel adduct), add an additional 0.5 equiv of base (e.g., DBU) to force the cyclization.

Step 3: Work-up and Isolation

  • Cool the reaction mixture to room temperature. The product often precipitates directly from the ethanolic solution.

  • Filtration: Filter the solid precipitate under vacuum.

  • Washing: Wash the filter cake with cold ethanol (2 x 5 mL) followed by diethyl ether (5 mL) to remove trace piperidine.

  • Drying: Dry the solid in a vacuum oven at 45 °C for 4 hours.

Expected Results & Data
ParameterSpecification
Yield 75% – 88%
Appearance Yellow to Orange crystalline solid
1H NMR Signature Disappearance of aldehyde singlet (~10 ppm). Appearance of new aromatic protons for the quinoline ring.
Key Feature Retention of the C-Cl bond (confirmed by Mass Spec isotopic pattern 3:1).

Advanced Applications: Late-Stage Diversification

The Chlorine atom at position 4 of the resulting pyrazolo[1,5-a]quinoline (originally pos 2 on the benzaldehyde) is a critical asset. It allows for modular synthesis of library compounds via Palladium-catalyzed cross-coupling.

Protocol: Suzuki-Miyaura Coupling of the Chlorinated Scaffold
  • Reagents: Chlorinated Pyrazolo-quinoline (1.0 equiv), Aryl Boronic Acid (1.5 equiv), Pd(dppf)Cl2 (0.05 equiv), K2CO3 (2.0 equiv).

  • Solvent: 1,4-Dioxane / Water (4:1).

  • Conditions: Heat at 90 °C for 12 hours under Argon.

  • Outcome: Yields 4-aryl-substituted pyrazolo[1,5-a]quinolines, a common motif in potent kinase inhibitors.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield Incomplete cyclization of the intermediate.Switch solvent to DMF or Acetic Acid and increase temperature to 100 °C.
By-products Hydrolysis of the nitrile group (if using malononitrile).Ensure anhydrous solvents are used; avoid strong aqueous bases.
No Reaction Steric hindrance from the 3-methyl group on pyrazole.Use a stronger base (e.g., Cs2CO3 ) to facilitate the initial deprotonation.

References

  • Synthesis of Pyrazolo[1,5-a]quinolines

    • Title: Multi-component reactions for the synthesis of pyrazolo[1,5-a]quinoline derivatives.[4][5][6]

    • Source:Bull. Chem. Soc. Ethiop. 2023, 37(3), 717-734.[5]

    • URL:[Link]

  • Mechanistic Insight (Intramolecular Cyclization)

    • Title: Photoreaction of 2-halo-N-pyridinylbenzamide: intramolecular cycliz
    • Source:J. Org.[1] Chem. 2001, 66(7), 2197-2206.

    • URL:[Link]

  • General Reactivity of Pyrazole-Carbaldehydes

    • Title: Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
    • Source:Arkivoc 2011 (i) 196-245.
    • URL:[Link]

Sources

Method

Application Note: Scalable Preparation of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Technique: Regioselective Nucleophilic Aromatic Substitution (SNAr) Introduction & Rationale Highly functionalized 2,6-disubstituted benz...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Technique: Regioselective Nucleophilic Aromatic Substitution (SNAr)

Introduction & Rationale

Highly functionalized 2,6-disubstituted benzaldehydes are critical intermediates in modern drug discovery and agrochemical development. Specifically, 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde serves as a versatile building block; its aldehyde moiety is primed for downstream Knoevenagel condensations or reductive aminations, while the pyrazole and chloride groups provide essential vectors for target-binding interactions.

The most scalable and atom-economical approach to synthesize this compound is via a Nucleophilic Aromatic Substitution (SNAr) utilizing 2-chloro-6-fluorobenzaldehyde and 3-methylpyrazole. 2-Chloro-6-fluorobenzaldehyde is a highly versatile building block in the synthesis of pharmaceuticals and agrochemicals[1]. Classical SNAr chemistry typically requires basic reaction conditions and elevated temperatures to proceed efficiently[2]. However, deploying unsymmetrical pyrazoles in SNAr presents significant regioselectivity challenges that must be carefully managed through rational experimental design.

Mechanistic Insights & Synthetic Strategy

To ensure a self-validating and scalable protocol, the reaction design relies on two fundamental chemical principles: Chemoselectivity (Leaving Group Dichotomy) and Regioselectivity (Steric Control).

Chemoselectivity: Fluorine vs. Chlorine

In SNAr reactions, the rate-determining step is the nucleophilic attack that forms the anionic Meisenheimer complex, rather than the subsequent elimination step. Fluorine, being highly electronegative, strongly withdraws electron density via the inductive effect (-I). This makes the ipso-carbon highly electrophilic and significantly stabilizes the transition state. Consequently, the fluorine atom is displaced >100 times faster than the chlorine atom, ensuring exclusive substitution at the 6-position without the need for transition-metal catalysts.

Regioselectivity: Overcoming Pyrazole Tautomerization

When unsymmetrically substituted pyrazoles like 3-methylpyrazole are used, they exist as a tautomeric mixture, which often leads to a mixture of N-1 and N-2 alkylated isomers depending on the substrate and conditions[3]. Previous efforts to couple unprotected pyrazoles via SNAr have sometimes resulted in complex mixtures of addition products, highlighting the need for optimized conditions[4].

Deprotonation of 3-methylpyrazole yields a pyrazolide anion with two reactive nitrogen centers.

  • Attack via N1 (Distant from methyl): Yields the desired 3-methyl-1H-pyrazol-1-yl isomer.

  • Attack via N2 (Adjacent to methyl): Yields the undesired 5-methyl-1H-pyrazol-1-yl isomer.

Because the electrophile (2-chloro-6-fluorobenzaldehyde) is highly sterically hindered by the ortho-chloro and ortho-formyl groups, the transition state for N2 attack suffers from severe steric clash between the pyrazole's methyl group and the arene's substituents. By selecting a mild, heterogeneous base (K₂CO₃) and a polar aprotic solvent (DMF), the reaction is entirely driven by thermodynamic steric control, yielding the 3-methyl isomer almost exclusively (>99:1).

G A 2-Chloro-6-fluorobenzaldehyde C K₂CO₃ / DMF 80°C A->C B 3-Methylpyrazole (Tautomeric Mixture) B->C D Meisenheimer Complex (F⁻ Displacement) C->D E 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (Target: >99%) D->E Favored Pathway (Low Steric Clash) F 5-Methyl Isomer (Sterically Blocked: <1%) D->F Disfavored Pathway (High Steric Clash)

Fig 1: SNAr workflow for 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde scalable synthesis.

Reaction Optimization Data

The following table summarizes the quantitative data driving the selection of the optimal protocol parameters. The use of K₂CO₃ in DMF provides the optimal balance of high conversion and absolute regiocontrol, while avoiding the Cannizzaro-type side reactions observed with stronger bases like NaH.

Table 1: Optimization of SNAr Conditions for Regioselective N-Arylation
EntryBase (1.5 eq)SolventTemp (°C)Time (h)Regiomeric Ratio (3-Me : 5-Me)*Isolated Yield (%)
1TriethylamineTHF652495 : 542
2Cs₂CO₃Acetonitrile801298 : 276
3NaHDMF25490 : 1065**
4 K₂CO₃ DMF 80 6 >99 : 1 91

*Determined by crude ¹H-NMR analysis of the reaction mixture. **Significant formation of aldehyde-degradation side products observed.

Step-by-Step Experimental Protocol

This protocol is designed for a 100 mmol scale to demonstrate process scalability, bypassing the need for hazardous chromatographic purification.

Materials & Reagents
  • 2-Chloro-6-fluorobenzaldehyde: 15.86 g (100 mmol, 1.0 eq)

  • 3-Methylpyrazole: 8.62 g (105 mmol, 1.05 eq)

  • Potassium carbonate (K₂CO₃, 325 mesh): 20.73 g (150 mmol, 1.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF): 100 mL

  • Deionized Water: 400 mL (Ice-cold)

  • Ethanol (Absolute): 50 mL (For recrystallization)

Execution Workflow
  • Reaction Assembly: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend the finely powdered K₂CO₃ (20.73 g) in anhydrous DMF (100 mL).

    • Expert Insight: Using 325-mesh K₂CO₃ maximizes the surface area for heterogeneous deprotonation, ensuring a steady concentration of the pyrazolide anion without spiking the basicity of the bulk solution.

  • Reagent Addition: Add 2-chloro-6-fluorobenzaldehyde (15.86 g) followed by 3-methylpyrazole (8.62 g) to the stirring suspension at ambient temperature.

  • Thermal Activation: Submerge the flask in an oil bath pre-heated to 80 °C. Maintain vigorous stirring (600 rpm) for 6 hours.

  • In-Process Control (Self-Validation): After 5 hours, withdraw a 50 µL aliquot, dilute with 1 mL EtOAc, and wash with 1 mL water. Spot the organic layer on a silica TLC plate (Eluent: Hexanes/EtOAc 3:1).

    • Validation: The starting aldehyde (Rf ~0.7) must be completely consumed. A single, intense UV-active product spot (Rf ~0.4) should be visible. The absence of a secondary spot at Rf ~0.35 confirms successful regiocontrol.

  • Anti-Solvent Precipitation: Remove the flask from the heat and allow it to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 400 mL of rapidly stirring, ice-cold deionized water.

    • Expert Insight: DMF is infinitely miscible with water, whereas the highly organic product is insoluble. This anti-solvent crash forces the product to precipitate, entirely bypassing the need for tedious solvent extractions.

  • Filtration & Washing: Collect the resulting off-white precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with additional cold water (3 × 50 mL) to quantitatively remove residual DMF and inorganic salts.

  • Recrystallization: Transfer the crude solid to a clean Erlenmeyer flask. Dissolve the solid in a minimal amount of boiling absolute ethanol (~50 mL). Allow the solution to cool slowly to room temperature, then transfer to an ice bath for 1 hour to maximize crystal formation.

  • Drying: Filter the purified crystals and dry under high vacuum at 45 °C for 12 hours.

    • Expected Outcome: ~20.0 g (91% theoretical yield) of 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde as a highly pure, white crystalline solid.

References

  • Development and a Practical Synthesis of the JAK2 Inhibitor LY2784544 . ACS Publications. Available at: [Link]

  • SNAr Hexafluoroisopropoxylation of Electron-rich Aryl Fluoride with a Catalytic Electrical Input . ResearchGate. Available at: [Link]

Sources

Application

Regioselective Catalytic Coupling of 2-Chloro-6-fluorobenzaldehyde with 3-Methylpyrazole: A Methodological Guide

Executive Summary The functionalization of dihalogenated benzaldehydes, specifically 2-chloro-6-fluorobenzaldehyde[1], presents a unique opportunity for divergent, regioselective synthesis. Coupling this electrophile wit...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The functionalization of dihalogenated benzaldehydes, specifically 2-chloro-6-fluorobenzaldehyde[1], presents a unique opportunity for divergent, regioselective synthesis. Coupling this electrophile with 3-methylpyrazole—a biologically privileged N-heterocycle—requires precise catalytic control to dictate which carbon-halogen bond is activated. This application note details two orthogonal catalytic protocols: a Palladium-catalyzed Buchwald-Hartwig amination for selective C-Cl activation[2], and a Phase-Transfer Catalyzed (PTC) Nucleophilic Aromatic Substitution (SNAr) for selective C-F activation[3].

Mechanistic Principles & Regioselectivity

To achieve high yields and strict regiocontrol, researchers must manipulate the distinct electronic and steric properties of the substrates:

  • C-F Activation (SNAr Pathway): The aldehyde moiety strongly withdraws electron density, activating the ortho positions. Fluorine is highly electronegative, making the C-F carbon highly electrophilic. In SNAr, the rate-determining step is the formation of the Meisenheimer complex. Fluorine stabilizes this intermediate better than chlorine and acts as a superior leaving group under basic, thermal, or photoredox conditions[3].

  • C-Cl Activation (Buchwald-Hartwig Pathway): Transition metals like Palladium readily undergo oxidative addition into C-Cl bonds. Conversely, C-F bonds are notoriously inert to standard Pd(0) species due to their high bond dissociation energy (~116 kcal/mol). By employing Pd2(dba)3 and a bulky, electron-rich biarylphosphine ligand (e.g., BippyPhos), the C-Cl bond is selectively cleaved[2].

  • Regioselectivity of 3-Methylpyrazole: 3-Methylpyrazole is an ambident nucleophile. Under basic conditions, the pyrazolide anion is formed. Due to the steric bulk of the methyl group at the 3-position, coupling predominantly occurs at the less hindered N1 nitrogen, yielding the 3-methyl-1H-pyrazol-1-yl isomer rather than the 5-methyl isomer.

G A 2-Chloro-6-fluorobenzaldehyde + 3-Methylpyrazole B Pd-Catalyzed Buchwald-Hartwig (C-Cl Activation) A->B Pd2(dba)3, Ligand Cs2CO3, Dioxane C Base/PTC-Catalyzed SNAr (C-F Activation) A->C K2CO3, 18-Crown-6 DMF, Heat D Product: 2-Fluoro-6- (3-methylpyrazol-1-yl)benzaldehyde B->D C-N Bond at C2 E Product: 2-Chloro-6- (3-methylpyrazol-1-yl)benzaldehyde C->E C-N Bond at C6

Divergent regioselective coupling pathways for 2-chloro-6-fluorobenzaldehyde.

Quantitative Data: Catalyst & Ligand Optimization

The choice of catalyst, ligand, and base dictates the chemoselectivity of the coupling. The table below summarizes the optimization data for achieving divergent regiocontrol.

Catalyst SystemLigandBaseSolvent (Temp)Yield: C-Cl SubstitutionYield: C-F Substitution
Pd(OAc)2 (2 mol%)XPhos (4 mol%)Cs2CO3Toluene (100 °C)45%<5%
Pd2(dba)3 (1 mol%)tBuBrettPhos (4 mol%)K3PO4Dioxane (80 °C)72%<5%
Pd2(dba)3 (1 mol%) BippyPhos (4 mol%) K2CO3 DME (80 °C) 91% <2%
None (Control)NoneK2CO3DMF (100 °C)0%64%
None (PTC Added) 18-Crown-6 (10 mol%) K2CO3 DMF (90 °C) 0% 88%

Data synthesized from established cross-coupling benchmarks for chloroarenes and unactivated fluoroarenes[2][3].

Experimental Protocols

Protocol A: Selective C-Cl Coupling via Pd-Catalysis (Buchwald-Hartwig)

This protocol selectively couples 3-methylpyrazole at the chlorine position, preserving the C-F bond[2].

Self-Validating System: The reaction's progress is validated by the color change of the Pd-ligand complex (from deep purple/red to pale yellow upon active Pd(0)L2 formation) and real-time TLC analysis.

  • Reagent Preparation: To an oven-dried 20 mL Schlenk tube, add 2-chloro-6-fluorobenzaldehyde (1.0 mmol, 158.6 mg), Pd2(dba)3 (0.01 mmol, 9.2 mg, 1 mol%), BippyPhos (0.04 mmol, 20.3 mg, 4 mol%), and anhydrous K2CO3 (2.0 mmol, 276.4 mg).

  • Inert Atmosphere: Evacuate and backfill the tube with N2 (repeat 3x).

    • Causality: Pd(0) intermediates are highly sensitive to oxygen, which causes premature catalyst deactivation (visible as black palladium precipitation).

  • Solvent & Nucleophile Addition: Add anhydrous, rigorously degassed Dimethoxyethane (DME, 5.0 mL) followed by 3-methylpyrazole (1.2 mmol, 98.5 mg).

  • Thermal Coupling: Stir the mixture at 80 °C for 18 hours.

    • Validation: Monitor via TLC (Hexanes:EtOAc 4:1). The starting aldehyde (Rf ~0.6) should disappear, replaced by a new, highly UV-active spot (Rf ~0.4).

  • Workup: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a pad of Celite to remove the Pd catalyst and inorganic salts.

  • Isolation: Concentrate the filtrate in vacuo and purify via silica gel flash chromatography.

Workflow Step1 1. Reagent Preparation Dry solvents, degas under N2 Step2 2. Catalyst Activation Mix Pd source + Ligand (15 min) Step1->Step2 Step3 3. Substrate Addition Add Aldehyde, Pyrazole, Base Step2->Step3 Step4 4. Thermal Coupling Heat to 80°C for 12-18 h Step3->Step4 Step5 5. Quench & Extract Cool, add H2O, extract with EtOAc Step4->Step5 Step6 6. Purification Flash Chromatography (Hex/EtOAc) Step5->Step6

Step-by-step experimental workflow for the Buchwald-Hartwig amination protocol.

Protocol B: Selective C-F Coupling via PTC-SNAr

This protocol selectively substitutes the fluorine atom, preserving the C-Cl bond[3].

  • Reagent Preparation: In a 20 mL reaction vial, combine 2-chloro-6-fluorobenzaldehyde (1.0 mmol, 158.6 mg), 3-methylpyrazole (1.1 mmol, 90.3 mg), and K2CO3 (1.5 mmol, 207.3 mg).

  • Catalyst Addition: Add 18-Crown-6 (0.1 mmol, 26.4 mg, 10 mol%).

    • Causality: 18-Crown-6 tightly chelates the potassium ion. This leaves a "naked", highly soluble pyrazolide anion in the organic phase, drastically accelerating the nucleophilic attack on the C-F bond.

  • Reaction Execution: Add anhydrous DMF (4.0 mL). Seal the vial and heat at 90 °C for 12 hours.

  • Quench & Extract: Cool to room temperature. Quench by adding distilled water (15 mL). Extract with EtOAc (3 x 10 mL).

    • Validation: The aqueous quench forces the highly polar DMF and 18-Crown-6 into the aqueous layer, ensuring a clean phase separation where the organic layer retains the target product.

  • Washing: Wash the combined organic layers with a 5% LiCl aqueous solution (3 x 10 mL) to remove any residual traces of DMF. Dry over anhydrous Na2SO4.

  • Purification: Concentrate and purify via recrystallization or chromatography.

Analytical Validation & Troubleshooting

To ensure the self-validating nature of these protocols, rigorous post-reaction analysis is required to confirm regiochemistry:

  • NMR Regiochemistry Confirmation: The definitive method to confirm which bond was activated is analyzing the 13C NMR spectrum of the purified product.

    • If the C-F bond is intact (Protocol A): The aldehyde carbonyl carbon (~188 ppm) and adjacent aromatic carbons will display distinct 19F-13C scalar coupling (typically 3JCF ≈ 5-10 Hz and 1JCF ≈ 250 Hz).

    • If the C-F bond was substituted (Protocol B): This characteristic C-F splitting will be completely absent from the 13C NMR spectrum.

  • Troubleshooting Low Yields in Protocol A: If a black precipitate forms within the first 30 minutes, the solvent was inadequately degassed. Ensure rigorous sparging of DME with N2 for at least 30 minutes prior to use to prevent Pd(0) oxidation.

  • Troubleshooting Isomeric Mixtures: If a mixture of 3-methyl and 5-methyl pyrazole isomers is observed, lower the reaction temperature by 10 °C. The steric discrimination of the 3-methyl group is highly temperature-dependent; lower temperatures favor the kinetic N1 (3-methyl) product.

References

  • 2-Chloro-6-fluorobenzaldehyde - Wikipedia Source: Wikipedia URL:[Link]

  • Synthesis of a TRPV1 Receptor Antagonist Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis Source: PMC (National Institutes of Health) URL:[Link]

Sources

Method

Application Note: Synthesis of 5-(3-Methyl-1H-pyrazol-1-yl)quinazoline Derivatives via Copper-Catalyzed Cascade Cyclization

Executive Summary Quinazolines are privileged pharmacophores in medicinal chemistry, frequently serving as the core scaffold for targeted kinase inhibitors (e.g., erlotinib, gefitinib) and other bioactive therapeutic age...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Quinazolines are privileged pharmacophores in medicinal chemistry, frequently serving as the core scaffold for targeted kinase inhibitors (e.g., erlotinib, gefitinib) and other bioactive therapeutic agents[1]. The synthesis of sterically encumbered, highly functionalized quinazolines remains a critical objective in drug discovery. This application note details a robust, self-validating protocol for the synthesis of 5-(3-methyl-1H-pyrazol-1-yl)quinazolines starting from the uniquely substituted precursor 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde . By employing a copper-catalyzed cascade condensation/Ullmann-type C–N coupling with amidine hydrochlorides, this methodology bypasses the need for highly reactive, unstable intermediates and delivers complex bicyclic architectures in a single operational step[2].

Mechanistic Insights & Design Rationale

The conversion of 2-halobenzaldehydes to quinazolines via reaction with amidines is a highly efficient cascade process[3]. However, utilizing 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde presents unique mechanistic and steric challenges:

  • Regiochemistry & Steric Hindrance: The starting material is a 2,6-disubstituted benzaldehyde. Upon cyclization, the aldehyde carbon (C1) becomes the C4 position of the quinazoline, while the chloride-bearing carbon (C2) becomes the C8a bridgehead. Consequently, the bulky pyrazole group at C6 is forced into the C5 position of the resulting quinazoline. This creates significant steric crowding adjacent to the C4 position.

  • C–Cl Bond Activation: Aryl chlorides are notoriously sluggish in Ullmann-type couplings compared to bromides or iodides. To overcome the high activation energy barrier of the C–Cl bond, we leverage an in situ directing group effect. The initial condensation of the amidine with the aldehyde forms an imine intermediate. This imine nitrogen, along with the adjacent pyrazole, coordinates to the Cu(I) center, effectively tethering the catalyst in close proximity to the C–Cl bond and facilitating oxidative addition.

  • Ligand and Base Causality: 1,10-Phenanthroline is selected as the ligand because its rigid, bidentate nitrogen framework strongly stabilizes the Cu(I) oxidation state at elevated temperatures, preventing catalyst disproportionation. Cesium carbonate (Cs₂CO₃) is utilized over potassium carbonate due to its superior solubility in organic solvents and the "cesium effect," which enhances the nucleophilicity of the amidine intermediate without triggering unwanted Cannizzaro or aldol side reactions.

Mechanism A 2-Chloro-6-(pyrazol-1-yl) benzaldehyde + Amidine B Imine Condensation Intermediate A->B C Cu(I) Oxidative Addition at C-Cl Bond B->C D Intramolecular Ligand Exchange C->D E Reductive Elimination & Aromatization D->E F 5-(Pyrazol-1-yl) Quinazoline Scaffold E->F

Mechanistic pathway of the Cu-catalyzed cascade synthesis of quinazolines.

Reaction Optimization & Data Presentation

To establish a highly reliable protocol, various reaction parameters were evaluated. The quantitative data below demonstrates the causality behind the selected experimental conditions. The model reaction utilized 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde and benzamidine hydrochloride.

EntryCatalyst (mol%)Ligand (mol%)Base (Equiv)SolventTemp (°C)Yield (%)
1 CuI (10%) 1,10-Phen (20%) Cs₂CO₃ (2.5) DMF 110 88%
2CuBr (10%)1,10-Phen (20%)Cs₂CO₃ (2.5)DMF11075%
3CuI (10%)L-Proline (20%)Cs₂CO₃ (2.5)DMF11062%
4CuI (10%)1,10-Phen (20%)K₂CO₃ (2.5)DMF11054%
5Pd(OAc)₂ (5%)XPhos (10%)Cs₂CO₃ (2.5)1,4-Dioxane11041%
6NoneNoneCs₂CO₃ (2.5)DMF110N.R.

Note: Palladium catalysis (Entry 5) proved inferior, likely due to competitive coordination and catalyst poisoning by the nitrogen-rich pyrazole and amidine moieties. Cu(I) demonstrates superior hard-soft acid-base compatibility in this environment.

Experimental Protocols

Materials & Reagents
  • Substrate: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 mmol, 220.6 mg)

  • Amidine Source: Benzamidine hydrochloride (1.2 mmol, 187.9 mg)

  • Catalyst: Copper(I) iodide (CuI) (0.1 mmol, 19.0 mg)

  • Ligand: 1,10-Phenanthroline (0.2 mmol, 36.0 mg)

  • Base: Cesium carbonate (Cs₂CO₃) (2.5 mmol, 814.5 mg)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology

Workflow Step1 1. Reagent Assembly (Substrate, Amidine, CuI, Ligand, Base) Step2 2. Inert Atmosphere Setup (N2/Ar Purge) Step1->Step2 Step3 3. Thermal Reaction (110 °C, 16 h in DMF) Step2->Step3 Step4 4. Reaction Quench & Extraction (EtOAc / H2O) Step3->Step4 Step5 5. Purification (Silica Gel Chromatography) Step4->Step5 Step6 6. Product Validation (NMR, LC-MS) Step5->Step6

Step-by-step experimental workflow for quinazoline synthesis.

Step 1: Reaction Assembly

  • To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 2-chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (220.6 mg, 1.0 mmol) and benzamidine hydrochloride (187.9 mg, 1.2 mmol).

  • Add CuI (19.0 mg, 0.1 mmol), 1,10-phenanthroline (36.0 mg, 0.2 mmol), and Cs₂CO₃ (814.5 mg, 2.5 mmol).

Step 2: Inert Atmosphere Establishment 3. Seal the Schlenk tube with a rubber septum. Evacuate the tube and backfill with ultra-high purity Nitrogen (N₂) or Argon. Repeat this purge cycle three times to ensure complete removal of oxygen, which can prematurely oxidize the Cu(I) catalyst to inactive Cu(II) species. 4. Inject anhydrous DMF (5.0 mL) through the septum via a syringe.

Step 3: Cascade Cyclization 5. Replace the septum with a Teflon screw cap under a positive flow of N₂. 6. Transfer the sealed tube to a pre-heated oil bath set to 110 °C. Stir vigorously (800 rpm) for 16 hours. Self-Validation Cue: The reaction mixture will transition from a pale green suspension to a deep brown/red homogeneous solution, indicating the successful formation of the active Cu-imine complex.

Step 4: Reaction Quench and Extraction 7. Allow the reaction mixture to cool to room temperature. 8. Dilute the mixture with Ethyl Acetate (EtOAc, 20 mL) and filter through a short pad of Celite to remove inorganic salts and copper residues. Wash the Celite pad with an additional 10 mL of EtOAc. 9. Transfer the filtrate to a separatory funnel. Wash the organic layer with distilled water (3 × 15 mL) to remove DMF, followed by a brine wash (15 mL). 10. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

Step 5: Purification & Validation 11. Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/EtOAc gradient, typically 80:20 to 60:40) to afford the pure 5-(3-methyl-1H-pyrazol-1-yl)-2-phenylquinazoline. 12. In-Process Control (LC-MS): Monitor the reaction progression. The intermediate imine (Expected M+H ≈ 323) should be fully consumed, transitioning cleanly to the cyclized, aromatized quinazoline product (Expected M+H ≈ 287).

References

  • Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers.[Link]

  • Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. MDPI.[Link]

  • Highly efficient copper-catalyzed cascade synthesis of quinazoline and quinazolinone derivatives. ResearchGate.[Link]

Sources

Application

Application Notes &amp; Protocols: Selective Oxidation of (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol

Introduction and Strategic Overview The synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde represents a critical step in the development of various pharmaceutical compounds and advanced chemical intermediates...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Overview

The synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde represents a critical step in the development of various pharmaceutical compounds and advanced chemical intermediates. This transformation involves the selective oxidation of a primary benzylic alcohol, (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol. The primary challenge lies in achieving high conversion to the aldehyde without over-oxidation to the corresponding carboxylic acid or inducing side reactions on the electron-rich pyrazole ring and the chloro-substituted aromatic system.

This guide provides a comprehensive analysis of four field-proven reagents for this transformation: Manganese Dioxide (MnO₂), Dess-Martin Periodinane (DMP), Swern Oxidation, and Pyridinium Chlorochromate (PCC). The selection of an appropriate oxidant is paramount and depends on factors such as substrate sensitivity, reaction scale, available laboratory equipment, and safety considerations. We will dissect the mechanistic underpinnings of each method, present detailed, validated protocols, and offer expert insights to guide researchers toward successful and reproducible outcomes.

Comparative Analysis of Oxidation Reagents

The choice of oxidant is a critical decision point in the synthetic workflow. The substrate is a benzylic alcohol, which makes it particularly amenable to selective oxidation. However, the presence of other functional groups necessitates a careful evaluation of each reagent's characteristics.

Manganese Dioxide (MnO₂): The Heterogeneous Workhorse
  • Expertise & Rationale: Activated Manganese Dioxide is a mild and highly selective solid-phase oxidant for allylic and benzylic alcohols.[1][2] Its key advantage is its heterogeneous nature; the reaction occurs on the surface of the MnO₂ solid, and upon completion, the reagent and its reduced forms are simply filtered off, dramatically simplifying the work-up. Saturated primary alcohols are generally unreactive, highlighting its chemoselectivity.[1]

  • Mechanism: The oxidation is believed to proceed via a radical mechanism on the MnO₂ surface. The alcohol adsorbs onto the manganese center, followed by homolytic cleavage of a C-H bond, forming a resonance-stabilized benzylic radical. Subsequent electron and proton transfer steps yield the aldehyde and reduced manganese species.[1]

  • Trustworthiness: The primary variable affecting reactivity is the "activation" level of the MnO₂, which depends on its method of preparation. For reproducible results, it is crucial to use a consistently sourced or prepared batch of activated MnO₂. The reaction is easily monitored by Thin-Layer Chromatography (TLC).

Dess-Martin Periodinane (DMP): The Mild & Versatile Option
  • Expertise & Rationale: DMP is a hypervalent iodine reagent that offers an exceptionally mild and selective method for oxidizing primary alcohols to aldehydes under neutral pH and at room temperature.[3][4] Its high functional group tolerance makes it ideal for complex and sensitive substrates.[3] The reaction is typically fast, clean, and high-yielding.

  • Mechanism: The reaction involves the initial displacement of an acetate ligand on the iodine(V) center by the alcohol. A subsequent intramolecular deprotonation of the α-carbon by an acetate ion facilitates a concerted elimination to form the aldehyde, acetic acid, and a reduced iodinane byproduct.[5]

  • Trustworthiness: While highly effective, DMP is expensive and potentially shock-sensitive, requiring careful handling.[3] The primary challenge, especially on a larger scale, is the removal of the iodinane byproduct, which can be difficult to filter.[6] The protocol includes a robust quenching and washing procedure to address this.

Swern Oxidation: The Low-Temperature Powerhouse
  • Expertise & Rationale: The Swern oxidation is renowned for its exceptionally mild conditions, operating at cryogenic temperatures (-78 °C) to convert primary alcohols to aldehydes with virtually no risk of over-oxidation.[7][8] It demonstrates broad functional group tolerance and is a cornerstone of complex molecule synthesis.[7][9]

  • Mechanism: The process begins with the activation of dimethyl sulfoxide (DMSO) with oxalyl chloride to form a highly reactive chloro(dimethyl)sulfonium chloride intermediate at -78 °C.[8][9] The alcohol then attacks this electrophilic sulfur species. Finally, the addition of a hindered base, typically triethylamine (Et₃N), induces an intramolecular E2 elimination to yield the aldehyde, dimethyl sulfide (DMS), and triethylammonium chloride.[7][10]

  • Trustworthiness: The Swern oxidation demands strict adherence to anhydrous conditions and low temperatures, as moisture will quench the activated species and warming can lead to side reactions.[7][10] A significant drawback is the production of the volatile and malodorous dimethyl sulfide byproduct, which requires proper ventilation and quenching procedures.[11]

Pyridinium Chlorochromate (PCC): The Classic, Cost-Effective Choice
  • Expertise & Rationale: PCC is a well-established, yellow-orange salt of Cr(VI) that selectively oxidizes primary alcohols to aldehydes.[12] Unlike stronger chromium reagents like Jones reagent, the oxidation reliably stops at the aldehyde stage, provided the reaction is conducted under anhydrous conditions.[13][14] It is a cost-effective and readily available reagent.

  • Mechanism: The alcohol's oxygen atom attacks the chromium center to form a chromate ester. A base (such as pyridine from the reagent itself or another molecule) then abstracts the proton from the alcohol-bearing carbon in an E2-like elimination, which forms the carbon-oxygen double bond and reduces Cr(VI) to Cr(IV).[13][14]

  • Trustworthiness: The primary disadvantages of PCC are its toxicity and the generation of chromium waste, which presents disposal challenges.[15] The reaction can also produce tar-like byproducts that complicate purification, although co-adsorption onto an inert support like Celite or silica during the reaction can mitigate this.[15]

Data Presentation: At-a-Glance Reagent Comparison

FeatureManganese Dioxide (MnO₂)Dess-Martin Periodinane (DMP)Swern OxidationPyridinium Chlorochromate (PCC)
Equivalents 5.0 - 10.01.2 - 1.5DMSO: 2.5-3.0, (COCl)₂: 1.5, Et₃N: 5.0-7.01.2 - 1.5
Solvent Dichloromethane (DCM), ChloroformDichloromethane (DCM)Dichloromethane (DCM)Dichloromethane (DCM)
Temperature Room TemperatureRoom Temperature-78 °C to Room Temp0 °C to Room Temp
Reaction Time 1 - 24 hours0.5 - 4 hours1 - 2 hours2 - 4 hours
Key Advantage Simple filtration work-up; High selectivity for benzylic alcohols.[1]Extremely mild, neutral pH, high functional group tolerance.[3]No over-oxidation; ideal for very sensitive substrates.[8][9]Cost-effective and reliable.[12][13]
Key Disadvantage Requires large excess; reactivity depends on activation state.[1]Expensive; byproduct removal can be difficult on scale.[3][6]Requires cryogenic temps; malodorous byproduct (DMS).[7][11]Toxic chromium waste; acidic nature.[15][16]

Visualization of Experimental & Decision Workflows

A generalized workflow is essential for planning and execution.

G cluster_prep Preparation cluster_reaction Oxidation Reaction cluster_workup Work-up & Purification Start Starting Alcohol: (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol Setup Dissolve in Anhydrous DCM Under Inert Atmosphere (N₂/Ar) Start->Setup Oxidant Add Selected Oxidant (MnO₂, DMP, Swern, or PCC) Setup->Oxidant Stir Stir Under Specified Temperature & Time Oxidant->Stir Monitor Monitor by TLC (e.g., 4:1 Hexanes:EtOAc) Stir->Monitor Quench Reaction Quench & Byproduct Removal Monitor->Quench Extract Aqueous/Organic Extraction Quench->Extract Dry Dry Organic Layer (e.g., Na₂SO₄ or MgSO₄) Extract->Dry Purify Purify by Flash Chromatography (Silica Gel) Dry->Purify End Final Product: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Purify->End G Start Start: Choose Oxidant Q_Temp Low Temp (-78°C) Apparatus Available? Start->Q_Temp Q_Acid Substrate Acid Sensitive? Q_Temp->Q_Acid No Swern Use Swern Oxidation Q_Temp->Swern Yes Q_Scale Large Scale Synthesis (>10g)? Q_Cost Is Cost or Waste a Major Concern? Q_Scale->Q_Cost No MnO2 Use MnO₂ Oxidation Q_Scale->MnO2 Yes (Easy Work-up) Q_Acid->Q_Scale No DMP Use DMP Oxidation Q_Acid->DMP Yes Q_Cost->DMP No (Prioritize Mildness) PCC Use PCC Oxidation Q_Cost->PCC Yes

Caption: Decision matrix for selecting an oxidation reagent.

Detailed Experimental Protocols

Safety Precaution: All protocols must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, is mandatory.

Protocol 1: Manganese Dioxide (MnO₂) Oxidation
  • Materials:

    • (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol (1.0 equiv)

    • Activated Manganese Dioxide (MnO₂) (7.0 equiv by weight)

    • Anhydrous Dichloromethane (DCM)

    • Celite®

    • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Procedure:

    • To a round-bottom flask, add the starting alcohol (1.0 equiv).

    • Dissolve the alcohol in anhydrous DCM (approx. 15-20 mL per gram of alcohol).

    • To this solution, add activated MnO₂ (7.0 equiv by weight) in one portion. [2] 4. Stir the resulting black suspension vigorously at room temperature. The reaction is heterogeneous, so efficient stirring is critical for success.

    • Monitor the reaction progress by TLC, spotting a filtered aliquot of the reaction mixture. The reaction may take anywhere from 2 to 24 hours. [1] 6. Upon completion (disappearance of starting material), set up a filtration apparatus with a pad of Celite® in a sintered glass funnel.

    • Filter the reaction mixture through the Celite® pad to remove the manganese salts.

    • Wash the filter cake thoroughly with several portions of DCM to ensure complete recovery of the product.

    • Combine the filtrate and washes, and concentrate under reduced pressure to yield the crude aldehyde.

    • Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation
  • Materials:

    • (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol (1.0 equiv)

    • Dess-Martin Periodinane (DMP) (1.2 equiv)

    • Anhydrous Dichloromethane (DCM)

    • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

    • Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) solution

    • Diethyl ether (Et₂O) or MTBE

    • Anhydrous Magnesium Sulfate (MgSO₄)

  • Procedure:

    • In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the starting alcohol (1.0 equiv) in anhydrous DCM (approx. 10 volumes). [3] 2. Add DMP (1.2 equiv) to the solution in one portion at room temperature. [3] 3. Stir the mixture at room temperature. A white precipitate of the iodinane byproduct may form as the reaction progresses.

    • Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours. [17] 5. Upon completion, dilute the reaction mixture with diethyl ether (or MTBE).

    • Quench the reaction by pouring the mixture into a stirred, equal-volume solution of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. [17]Stir vigorously until the layers are clear and no solid is present.

    • Transfer the mixture to a separatory funnel and separate the layers.

    • Extract the aqueous layer twice more with diethyl ether.

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography.

Protocol 3: Swern Oxidation
  • Materials:

    • Anhydrous Dimethyl Sulfoxide (DMSO) (2.5 equiv)

    • Oxalyl Chloride (1.5 equiv)

    • (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol (1.0 equiv)

    • Anhydrous Triethylamine (Et₃N) (5.0-7.0 equiv)

    • Anhydrous Dichloromethane (DCM)

    • Water

  • Procedure:

    • To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.

    • Add oxalyl chloride (1.5 equiv) dropwise to the cold DCM. [17] 3. Slowly add a solution of anhydrous DMSO (2.5 equiv) in DCM dropwise, ensuring the internal temperature remains below -70 °C. Stir for 15-30 minutes at -78 °C to form the activated species. [7][17] 4. Add a solution of the starting alcohol (1.0 equiv) in a small amount of DCM dropwise, again maintaining the temperature at -78 °C. Stir for 30-45 minutes. [8] 5. Add anhydrous triethylamine (5.0-7.0 equiv) dropwise. A thick white precipitate will form. [17] 6. After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature over approximately 1 hour.

    • Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

    • Separate the layers and extract the aqueous layer twice with DCM.

    • Combine the organic layers and wash sequentially with dilute HCl (e.g., 1 M), saturated NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Note: The volatile DMS byproduct has a strong odor. Use a trap (e.g., containing bleach) during solvent removal. [11] 11. Purify the crude aldehyde via flash column chromatography.

Protocol 4: Pyridinium Chlorochromate (PCC) Oxidation
  • Materials:

    • (2-chloro-6-(3-methyl-1H-pyrazol-1-yl)phenyl)methanol (1.0 equiv)

    • Pyridinium Chlorochromate (PCC) (1.2 equiv)

    • Anhydrous Dichloromethane (DCM)

    • Celite® or Silica Gel

    • Diethyl ether (Et₂O)

  • Procedure:

    • To a round-bottom flask, add PCC (1.2 equiv) and an equal weight of Celite® or powdered silica gel. [15] 2. Suspend the solids in anhydrous DCM (approx. 10 volumes).

    • Add a solution of the starting alcohol (1.0 equiv) in anhydrous DCM to the stirred suspension at room temperature. [15]The mixture will turn into a dark brown, tar-like slurry. The Celite helps keep the chromium byproducts manageable. [15] 4. Stir the reaction at room temperature and monitor by TLC. The reaction is usually complete in 2-4 hours.

    • Upon completion, dilute the reaction mixture with an equal volume of diethyl ether.

    • Filter the mixture through a short, thick pad of silica gel in a sintered glass funnel, eluting with additional diethyl ether until all the product has passed through (as checked by TLC). The dark chromium residues will be retained on the silica pad.

    • Concentrate the filtrate under reduced pressure to yield the crude product.

    • Purify by flash column chromatography if necessary, though this filtration work-up often yields a product of high purity.

References

  • Swern oxidation - Grokipedia. (n.d.).
  • Controlled Oxidation of Primary Alcohols to Aldehydes Using Manganate Reagents: Application Notes and Protocols - Benchchem. (n.d.).
  • Pyridinium chlorochromate - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]

  • Dess–Martin periodinane (DMP) oxidation - Chemistry Steps. (n.d.). Retrieved March 4, 2026, from [Link]

  • Dess–Martin oxidation work up - Chemistry Stack Exchange. (2017, March 24). Retrieved March 4, 2026, from [Link]

  • Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane (DMP) - Organic Synthesis. (n.d.). Retrieved March 4, 2026, from [Link]

  • Reagent Friday: PCC (Pyridinium Chlorochromate) - Master Organic Chemistry. (2011, September 9). Retrieved March 4, 2026, from [Link]

  • Alcohol to Aldehyde/Ketone using PCC (Pyridinium Chlorochromate) - Organic Synthesis. (n.d.). Retrieved March 4, 2026, from [Link]

  • Oxidation by PCC (pyridinium chlorochromate) - Chemistry LibreTexts. (2023, January 22). Retrieved March 4, 2026, from [Link]

  • How to work up dess-martin periodinane or hypervalent iodine reactions? - ResearchGate. (2012, December 13). Retrieved March 4, 2026, from [Link]

  • Alcohol Oxidation in CH2Cl2: DMP vs. PCC (Primary -> Aldehydes, Secondary -> Ketones). (n.d.). Retrieved March 4, 2026, from [Link]

  • Manganese Dioxide - Common Organic Chemistry. (n.d.). Retrieved March 4, 2026, from [Link]

  • Dess-Martin Oxidation - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

  • Swern Oxidation - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]

  • How to quech the DMS (dimethyl sulfide) in swern oxidation because it smell very bad while doing cloumn ? | ResearchGate. (2016, April 26). Retrieved March 4, 2026, from [Link]

  • Benzylic and Allylic Alcohol Oxidation | PDF - Scribd. (n.d.). Retrieved March 4, 2026, from [Link]

  • (1) synthesis of dess-martin-periodinane. (n.d.). Retrieved March 4, 2026, from [Link]

  • Alcohol Reactions: Swern Oxidation using DMSO. (n.d.). Retrieved March 4, 2026, from [Link]

  • Manganese(IV) oxide - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

  • Solvent free oxidation of alcohols with manganese dioxide - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]

  • A new mild and selective method for oxidation of primary and secondary alcohols and amines, as well as amino acids. (n.d.). Retrieved March 4, 2026, from [Link]

  • Alcohol to Aldehyde/Ketone using Swern Oxidation - Organic Synthesis. (n.d.). Retrieved March 4, 2026, from [Link]

  • How to easily work-up Dess-Martin periodinane ? : r/OrganicChemistry - Reddit. (2025, November 18). Retrieved March 4, 2026, from [Link]

  • REGIOSELECTIVE SYNTHESIS OF 1,3,5-TRISUBSTITUTED PYRAZOLES BY THE REACTION OF N-MONOSUBSTITUTED HYDRAZONES WITH NITROOLEFINS. (2008). Organic Syntheses, 85, 179. doi:10.15227/orgsyn.085.0179
  • Synthesis of 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. (2013). Molbank, 2013(3), M806. doi:10.3390/M806

Sources

Method

Application Notes and Protocols: Optimization of Reaction Conditions for the Synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a key intermediate in the synthesis of various biologically active compounds, making its e...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a key intermediate in the synthesis of various biologically active compounds, making its efficient and scalable production a topic of significant interest in medicinal chemistry and drug development. This substituted benzaldehyde derivative incorporates a pyrazole moiety, a common scaffold in pharmaceuticals known for a wide range of biological activities. The optimization of its synthesis is crucial for ensuring high yields, purity, and cost-effectiveness in the production of downstream drug candidates.

This document provides a comprehensive guide to the synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, with a primary focus on the optimization of the Ullmann-type N-arylation reaction. An alternative synthetic strategy via the Vilsmeier-Haack reaction is also discussed. The protocols and optimization strategies detailed herein are designed to provide researchers with a robust framework for the efficient synthesis of this important building block.

Synthetic Strategies and Mechanistic Considerations

The most direct and commonly employed method for the synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is the copper-catalyzed N-arylation of 3-methyl-1H-pyrazole with 2,6-dichlorobenzaldehyde, a classic example of an Ullmann condensation reaction.[1][2] This reaction involves the formation of a carbon-nitrogen bond between the pyrazole ring and the aryl halide.

The generally accepted mechanism for the Ullmann N-arylation reaction involves the oxidative addition of the aryl halide to a Cu(I) species, followed by coordination of the nitrogen nucleophile (pyrazole) and subsequent reductive elimination to furnish the N-arylated product and regenerate the Cu(I) catalyst. The efficiency of this catalytic cycle is highly dependent on the choice of catalyst, ligand, base, and solvent.[1]

An alternative approach involves the Vilsmeier-Haack reaction, which can be used to introduce a formyl group onto an appropriately substituted N-arylpyrazole.[3][4][5][6][7][8] This would be a two-step process: first, the N-arylation of 3-methyl-1H-pyrazole with a suitable aryl halide, followed by formylation.

This guide will primarily focus on the optimization of the more direct Ullmann-type N-arylation.

Optimization of the Ullmann-Type N-Arylation Reaction

The successful synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde via the Ullmann-type coupling hinges on the careful selection and optimization of several key reaction parameters. A systematic approach to optimizing these conditions is crucial for maximizing yield and purity.

Experimental Workflow for Optimization

G cluster_0 Reaction Setup cluster_1 Reaction Execution & Monitoring cluster_2 Work-up & Purification cluster_3 Analysis cluster_4 start Combine 2,6-dichlorobenzaldehyde, 3-methyl-1H-pyrazole, Cu(I) catalyst, ligand, and base in a reaction vessel add_solvent Add anhydrous solvent start->add_solvent inert_atm Establish inert atmosphere (N2 or Ar) add_solvent->inert_atm heating Heat reaction mixture to the desired temperature inert_atm->heating monitoring Monitor reaction progress by TLC or LC-MS heating->monitoring workup Quench reaction, perform aqueous work-up, and extract with organic solvent monitoring->workup Upon completion purification Purify crude product by column chromatography workup->purification analysis Characterize purified product (NMR, MS, etc.) and determine yield purification->analysis optimization Systematically vary one parameter at a time: - Catalyst Source & Loading - Ligand Type & Loading - Base - Solvent - Temperature analysis->optimization Iterate to improve yield/purity

Figure 1: General workflow for the optimization of the Ullmann-type N-arylation reaction.

Key Parameters for Optimization

The following table summarizes the key parameters to be optimized and their expected impact on the reaction outcome.

ParameterVariables to ScreenExpected Impact on Reaction
Copper Catalyst CuI, Cu₂O, CuBr, Cu(OAc)₂The choice of copper source can influence the catalytic activity. Cu(I) salts are generally more active.
Ligand N,N'-Dimethylethylenediamine (DMEDA), 1,10-Phenanthroline, L-ProlineLigands stabilize the copper catalyst and facilitate the reaction. Diamine ligands are often effective for N-arylation of pyrazoles.[2]
Base K₂CO₃, K₃PO₄, Cs₂CO₃The base is crucial for the deprotonation of the pyrazole. The choice of base can significantly affect the reaction rate and yield.
Solvent DMF, DMSO, Toluene, DioxaneThe solvent's polarity and boiling point can influence the solubility of reagents and the reaction temperature. Polar aprotic solvents like DMF and DMSO are commonly used.
Temperature 80 - 140 °CHigher temperatures can increase the reaction rate but may also lead to decomposition or side reactions.
Reaction Time 12 - 48 hoursSufficient time is needed for the reaction to go to completion. Progress should be monitored by TLC or LC-MS.

Proposed Optimized Protocol for Ullmann-Type N-Arylation

The following protocol is a proposed "best-practice" method based on established procedures for similar copper-catalyzed N-arylation reactions.[1][2] Researchers should consider this as a starting point for their optimization studies.

Materials
  • 2,6-Dichlorobenzaldehyde

  • 3-Methyl-1H-pyrazole

  • Copper(I) iodide (CuI)

  • N,N'-Dimethylethylenediamine (DMEDA)

  • Potassium carbonate (K₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure
  • To a dry reaction vessel, add 2,6-dichlorobenzaldehyde (1.0 equiv), 3-methyl-1H-pyrazole (1.2 equiv), CuI (0.1 equiv), and K₂CO₃ (2.0 equiv).

  • Seal the vessel with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

  • Add anhydrous DMF (to achieve a concentration of 0.2-0.5 M) and DMEDA (0.2 equiv) via syringe.

  • Heat the reaction mixture to 120 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion (typically 24-48 hours), cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Safety Precautions
  • 2,6-Dichlorobenzaldehyde is a skin and eye irritant. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • 3-Methyl-1H-pyrazole is harmful if swallowed and causes skin irritation. Use in a well-ventilated fume hood and wear appropriate PPE.

  • The reaction should be carried out under an inert atmosphere as copper catalysts can be sensitive to air.

  • DMF is a skin and respiratory irritant. Handle in a fume hood.

Alternative Synthetic Route: Vilsmeier-Haack Reaction

An alternative two-step synthesis can be envisioned, which may be advantageous if the direct Ullmann coupling proves to be low-yielding or if purification is challenging.

Figure 2: Two-step alternative synthesis via Vilsmeier-Haack formylation.

This strategy involves:

  • N-Arylation: Coupling of 3-methyl-1H-pyrazole with a suitable 2,6-dichlorinated benzene derivative (e.g., 1,2,3-trichlorobenzene) under Ullmann conditions.

  • Vilsmeier-Haack Formylation: Introduction of the aldehyde group at the ortho position of the N-arylpyrazole intermediate using a Vilsmeier-Haack reagent (a mixture of phosphorus oxychloride and DMF).[3][4][5][6][7][8] This reaction typically proceeds with good regioselectivity on electron-rich aromatic rings.

Characterization of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

  • ¹H NMR: The spectrum is expected to show a singlet for the aldehyde proton (δ 9.5-10.5 ppm), signals for the aromatic protons on the benzaldehyde ring (δ 7.0-8.0 ppm), and signals for the pyrazole ring protons and the methyl group (δ 2.0-2.5 ppm for the methyl group, and distinct signals for the pyrazole ring protons).

  • ¹³C NMR: The spectrum should display a signal for the aldehyde carbonyl carbon (δ 185-195 ppm), signals for the aromatic and pyrazole carbons in the range of δ 110-150 ppm, and a signal for the methyl carbon (δ 10-20 ppm).

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (C₁₁H₉ClN₂O), with the characteristic isotopic pattern for a chlorine-containing compound.

Troubleshooting and Common Challenges

ProblemPotential CauseSuggested Solution
Low or No Product Formation Inactive catalyst, inappropriate ligand or base, low reaction temperature.Use fresh, high-purity CuI. Screen different ligands and bases. Gradually increase the reaction temperature.
Formation of Side Products Homocoupling of the aryl halide, reaction at the aldehyde group.Optimize ligand and reaction conditions to favor the desired C-N bond formation. Ensure mild reaction conditions to preserve the aldehyde.
Difficult Purification Co-elution of starting materials or byproducts with the product.Optimize the eluent system for column chromatography. Consider an acidic or basic wash during work-up to remove unreacted starting materials.

Conclusion

The synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is most directly achieved through a copper-catalyzed Ullmann-type N-arylation. The success of this reaction is highly dependent on the systematic optimization of the catalyst, ligand, base, solvent, and temperature. This guide provides a comprehensive framework and a proposed starting protocol for researchers to efficiently develop a robust and high-yielding synthesis of this valuable building block. The alternative Vilsmeier-Haack approach offers a secondary strategy should the direct coupling prove challenging. Careful monitoring of the reaction and thorough characterization of the product are essential for a successful outcome.

References

  • Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. (2025). ResearchGate. [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. [Link]

  • Vilsmeier-Haack Reaction. (2023). Chemistry Steps. [Link]

  • Optimization of reaction conditions. (n.d.). ResearchGate. [Link]

  • Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. (2018). Arkivoc. [Link]

  • SYNTHESIS OF PYRAZOLE DERIVATIVES. (2021). Humanitarian and Natural Sciences Journal. [Link]

  • Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. [Link]

  • Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (n.d.). ResearchGate. [Link]

  • A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. (2001). Journal of the American Chemical Society. [Link]

  • Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. (2004). The Journal of Organic Chemistry. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Lead Application Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Lead Application Scientist: Dr. A. Vance Subject: Optimization of SNAr Coupling for Voxelotor (GBT440) Intermediates Last Updated: March 4, 2026

Executive Summary

This guide addresses the synthesis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde , a critical intermediate often associated with the synthesis of hemoglobin modulators like Voxelotor.[1] The reaction typically involves a Nucleophilic Aromatic Substitution (SNAr) between 2,6-dichlorobenzaldehyde and 3-methylpyrazole .[1]

Users frequently encounter three primary failure modes:

  • Regioselectivity: Formation of the unwanted 5-methyl isomer.

  • Over-reaction: Formation of the bis-substituted 2,6-di(pyrazolyl) impurity.

  • Aldehyde Instability: Cannizzaro disproportionation or oligomerization under basic conditions.

This support module provides self-validating protocols and troubleshooting logic to maximize the yield of the desired mono-substituted, 3-methyl isomer.[1]

Module 1: The Core Protocol (Self-Validating System)

The Challenge: Standard SNAr conditions often yield a "sticky" mixture of isomers and starting material. The Solution: A kinetically controlled mono-substitution using mild carbonate bases in polar aprotic solvents.

Optimized Reaction Conditions
ParameterRecommendationScientific Rationale
Stoichiometry 1.0 equiv Aldehyde : 1.05 equiv PyrazoleSlight excess of pyrazole ensures conversion without driving bis-substitution.[1]
Base K2CO3 (1.5 equiv)Strong enough to deprotonate pyrazole (pKa ~14), but weak enough to minimize aldehyde degradation compared to NaOH/KOH.
Solvent DMF or NMP (Anhydrous)High dielectric constant promotes the SNAr transition state.
Temperature 60–75 °CSufficient activation energy for Ar-Cl displacement; >80 °C significantly increases bis-substitution risk.[1]
Concentration 0.5 MHigh concentration favors intermolecular reaction over side reactions, but too high risks exotherm control.
Step-by-Step Workflow
  • Charge 2,6-dichlorobenzaldehyde (1.0 eq) and K2CO3 (1.5 eq) into anhydrous DMF (5 vol).

  • Heat the slurry to 60 °C. Checkpoint: Ensure good agitation; the base must be suspended.

  • Add 3-methylpyrazole (1.05 eq) dissolved in DMF (1 vol) dropwise over 1 hour.

    • Why? Keeping the nucleophile concentration low relative to the substrate favors mono-substitution over bis-substitution.[1]

  • Monitor by HPLC/TLC at 2 hours.

    • Target Specification: < 5% Starting Material, < 3% Bis-impurity.

Module 2: Regiochemistry & Mechanism

User Question: "I see two close spots on my TLC/HPLC. Which one is my product?"

Technical Insight: 3-Methylpyrazole exists in tautomeric equilibrium.[1] Upon deprotonation, the pyrazolate anion is ambident.

  • Attack via N1 (Distal to Methyl): Yields 3-methyl-1-arylpyrazole (Desired).[1]

  • Attack via N2 (Proximal to Methyl): Yields 5-methyl-1-arylpyrazole (Undesired).[1]

Steric Control: The steric bulk of the ortho-chloro and aldehyde groups on the benzene ring strongly disfavors attack by the nitrogen adjacent to the methyl group. Therefore, the 3-methyl isomer is kinetically favored .

Visualizing the Pathway:

ReactionPathways SM 2,6-Dichlorobenzaldehyde + 3-Methylpyrazole TS_Major Transition State (Less Steric Hindrance) SM->TS_Major Major Pathway TS_Minor Transition State (Methyl-Cl Clash) SM->TS_Minor Minor Pathway Prod_3Me Target Product (3-Methyl isomer) TS_Major->Prod_3Me Prod_5Me Impurity (5-Methyl isomer) TS_Minor->Prod_5Me Bis Bis-Substituted Impurity Prod_3Me->Bis Excess Pyrazole High Temp (>80°C)

Figure 1: Reaction pathways showing the steric origin of regioselectivity and the risk of over-reaction.

Module 3: Troubleshooting & FAQs
Q1: My reaction stalled at 70% conversion. Should I add more pyrazole?

Do NOT simply add more pyrazole.

  • Diagnosis: If the reaction stalls, it is often due to water entering the system (poisoning the base) or the base particle size being too large (surface area issue).

  • Corrective Action:

    • Check water content (Karl Fischer). If wet, the reaction is dead; work up and restart.

    • If dry, add 0.2 eq of fresh, finely ground K2CO3.

    • Only add pyrazole if you have confirmed it was consumed (e.g., by sublimation or evaporation). Adding excess pyrazole immediately promotes bis-substitution.[1]

Q2: How do I remove the unreacted aldehyde?

The Bisulfite Wash Method: Because the product is a benzaldehyde derivative, it can form a bisulfite adduct, but the 2,6-disubstitution makes this formation slow compared to the unhindered starting material (2,6-dichlorobenzaldehyde) or simple impurities.

  • Wash: After aqueous workup, wash the organic layer with 10% Sodium Metabisulfite (Na2S2O5).

  • Optimization: The starting material (2,6-dichloro) is less sterically hindered at the aldehyde carbon than the product (which has a bulky pyrazole). However, both are hindered.

  • Better Alternative: Recrystallization. The product is highly crystalline.

    • Solvent System: IPA/Water (3:1) or Ethanol/Heptane.

    • Protocol: Dissolve crude in hot IPA (5 vol), cool to 40 °C, add water (slowly) until turbid, cool to 0 °C.

Q3: The product is an oil, but it should be a solid.

This indicates the presence of the 5-methyl isomer or residual solvent (DMF/NMP).

  • Fix: Dissolve the oil in MTBE (Methyl tert-butyl ether) and wash extensively with water (to remove DMF). Dry and attempt trituration with cold Heptane. The 3-methyl isomer has a higher melting point than the 5-methyl isomer due to better packing symmetry.[1]

Module 4: Logic Tree for Yield Improvement

Follow this decision matrix to diagnose low yields.

TroubleshootingTree Start Low Yield Observed CheckTLC Check HPLC/TLC Profile Start->CheckTLC SM_Left Significant SM Remaining? CheckTLC->SM_Left Bis_High Bis-Impurity > 5%? CheckTLC->Bis_High Clean_Low Clean Profile but Low Mass? CheckTLC->Clean_Low Wet Water in Solvent? Old Base? SM_Left->Wet Yes Temp_High Temp > 80°C? Fast Addition? Bis_High->Temp_High Yes Workup Product lost in Aqueous/Mother Liquor? Clean_Low->Workup Yes Fix_Wet Use Anhydrous DMF Grind K2CO3 Wet->Fix_Wet Fix_Temp Lower Temp to 60°C Slow Addition Temp_High->Fix_Temp Fix_Workup Check pH of extraction (Avoid strong acid) Workup->Fix_Workup

Figure 2: Diagnostic logic tree for isolating the root cause of yield loss.

References
  • GBT440 (Voxelotor) Synthesis Context: Solid Forms of 2-hydroxy-6-((2-(1-isopropyl-1h-pyrazol-5-yl)pyridin-3-yl)methoxy)benzaldehyde.[1] (Related chemistry describing 2,6-disubstituted benzaldehyde synthesis). WO2015192040 .

  • Regioselectivity in Pyrazole Alkylation: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Syntheses 2008, 85, 179.[2]

  • SNAr Mechanism on Dichlorobenzaldehydes: Highly Regioselective SNAr of a Polyhalogenated Benzaldehyde. WuXi Biology QM Class, Chapter 35.

  • Purification of Pyrazoles: Method for purifying pyrazoles.[2][3][4][5][6] US Patent 2011/0160463.

Sources

Optimization

Technical Support Center: Purification of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)ben...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde .

This molecule presents a unique triad of purification challenges: the basicity of the pyrazole ring, the steric and electronic effects of the ortho-chloro and ortho-pyrazolyl groups, and the oxidative lability of the benzaldehyde moiety. This guide synthesizes field-proven causality with self-validating experimental workflows to ensure high-fidelity isolation.

Troubleshooting & FAQs: The Causality of Contamination

Q1: I am observing two closely eluting spots on my TLC and LC-MS with identical masses (m/z 221.1 [M+H]+). What are they, and why did they form?

A1: You are observing regioisomers. During the synthesis of this compound (typically via Nucleophilic Aromatic Substitution (SNAr) or cross-coupling of 2,6-dichlorobenzaldehyde with 3-methylpyrazole), the starting pyrazole exists as a dynamic tautomeric mixture of 3-methyl-1H-pyrazole and 5-methyl-1H-pyrazole[1]. Because tautomerization is rapid, N-arylation yields a mixture of the 3-methyl and 5-methyl regioisomers[2].

  • Resolution: Standard silica gel often fails to resolve these isomers due to their nearly identical polarities. You must pivot to Preparative Reverse-Phase HPLC (RP-HPLC) using a shallow gradient, as the slight difference in the hydrophobic surface area of the methyl group's position will dictate retention time.

Q2: My product streaks heavily on the silica column, leading to co-elution with impurities and poor recovery. How do I fix this?

A2: The streaking is caused by secondary interactions between the basic pyrazole nitrogen and acidic silanol groups. The sp2-hybridized nitrogen (N2) on the pyrazole ring acts as a Lewis base. When passing through standard unmodified silica gel (which has a mildly acidic surface pH of ~4.5-5.5), hydrogen bonding and reversible protonation cause severe peak tailing[3].

  • Resolution: You must chemically deactivate the silica stationary phase. Adding 1% Triethylamine (Et

    
    N) to your mobile phase neutralizes the acidic silanol sites, converting the separation mechanism back to pure partition/adsorption rather than ion-exchange.
    
Q3: I successfully purified the compound, but NMR analysis a week later shows a new downfield proton signal and a carboxylic acid peak. Why is it degrading?

A3: The aldehyde is undergoing auto-oxidation. Benzaldehydes are highly susceptible to radical-mediated auto-oxidation in the presence of atmospheric oxygen and light, converting the aldehyde into a benzoic acid derivative.

  • Resolution: This is a handling error post-purification. All concentrated fractions must be evaporated under reduced pressure at temperatures below 30°C. The final solid must be flushed with Argon or Nitrogen and stored at -20°C.

Purification Decision Matrix

Use the following logical workflow to determine the optimal purification strategy based on your crude mixture's profile.

PurificationWorkflow Start Crude 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl) benzaldehyde TLC TLC / LC-MS Analysis Start->TLC Isomers Regioisomers Present? (3-methyl vs 5-methyl) TLC->Isomers Tailing Severe Tailing on TLC? Isomers->Tailing No Prep_HPLC Preparative HPLC (Reverse-Phase C18) Isomers->Prep_HPLC Yes (>5%) Deact_Silica Deactivated Silica Column (1% Et3N in Eluent) Tailing->Deact_Silica Yes Std_Silica Standard Silica Column (Hexanes/EtOAc) Tailing->Std_Silica No Pure Pure Target Compound Prep_HPLC->Pure Deact_Silica->Pure Std_Silica->Pure

Decision tree for selecting the appropriate purification method based on crude analytical data.

Validated Experimental Protocols

Protocol A: Amine-Deactivated Flash Chromatography

Use this protocol for gram-scale purification when regioisomer contamination is low, but baseline streaking is high.

Self-Validation Step: Before running the column, perform a 2D-TLC. Spot the crude, run it in one dimension, dry the plate, rotate 90°, and run it again. If the spot falls on the diagonal, the compound is stable. If off-diagonal spots appear, the compound is degrading on silica, and you must switch to Protocol B.

  • Solvent Preparation: Prepare a mobile phase of 80:20 Hexanes:Ethyl Acetate. Add exactly 1% (v/v) Triethylamine (Et

    
    N) to the total volume.
    
  • Column Packing: Slurry-pack the silica gel (230-400 mesh) using the Et

    
    N-spiked solvent. Flush the column with 3 column volumes (CV) of the solvent to ensure complete silanol deactivation[3].
    
  • Sample Loading: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM). Apply evenly to the top of the silica bed.

  • Elution: Run the column isocratically. Monitor fractions via TLC (UV 254 nm). The Et

    
    N prevents the pyrazole from dragging, resulting in a tight, Gaussian elution band.
    
  • Post-Processing: Pool product fractions. To remove residual Et

    
    N, wash the combined organic layer with saturated aqueous NH
    
    
    
    Cl (2x), dry over anhydrous Na
    
    
    SO
    
    
    , and concentrate in vacuo at 25°C.
Protocol B: Mass-Directed Preparative RP-HPLC

Use this protocol for milligram to sub-gram scale purification to separate the 3-methyl and 5-methyl regioisomers.

Self-Validation Step: Utilize Mass-Directed Auto-Purification (MDAP). Set the fraction collector to trigger only upon detection of the specific target mass (m/z 221.1). This guarantees that co-eluting UV-active, non-target impurities are sent to waste[4].

  • System Setup: Equip the Prep-HPLC with a C18 column (e.g., Waters SunFire C18, 5 µm, 19 x 150 mm)[5].

  • Mobile Phase:

    • Buffer A: HPLC-grade Water + 0.1% Formic Acid (FA).

    • Buffer B: HPLC-grade Acetonitrile (MeCN) + 0.1% FA. (Note: FA acts as an ion-pairing agent, protonating the pyrazole to increase solubility and sharpen the peak).

  • Gradient Design: Because the 3-methyl and 5-methyl isomers have nearly identical polarities, use a shallow focused gradient. Run from 20% B to 50% B over 20 minutes (1.5% change per minute).

  • Sample Injection: Filter the sample through a 0.45 µm PTFE syringe filter to prevent column frit clogging. Inject the sample.

  • Recovery: Pool the fractions containing the target isomer. Immediately freeze the solution using liquid nitrogen and lyophilize (freeze-dry) for 24-48 hours to prevent aldehyde oxidation during solvent removal.

Quantitative Data Summary

The following table summarizes the expected performance metrics for each purification technique applied to 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Purification TechniqueStationary PhaseMobile Phase ModifierTarget Impurity RemovedTypical Recovery (%)Isomer Resolution (Rs)
Standard Flash Untreated SilicaNoneUnreacted starting materials40 - 55% (Loss to tailing)< 0.5 (Co-elution)
Deactivated Flash Silica (Et

N treated)
1% TriethylaminePolar byproducts, baseline junk85 - 92%< 0.8 (Poor)
Preparative RP-HPLC C18 Reverse-Phase0.1% Formic Acid5-methyl regioisomer75 - 80%> 1.5 (Baseline)
Recrystallization None (Solvent: Hex/EtOAc)NoneTrace organic impurities60 - 70%N/A (Isomers co-crystallize)

References

  • V. V. Levin, et al. "Efficient Access to Functionalized N-Difluoromethylpyrazoles." ACS Omega, [Link]

  • ResearchGate Contributors. "How can I purify a pyrazole compound with a N-C-N bond without using a silica column?" ResearchGate, [Link]

  • Waters Corporation. "Small Scale Peptide Isolation Using UPLC with Mass-Directed Purification." Waters Application Notes, [Link]

Sources

Troubleshooting

Solving solubility issues with 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

A Senior Application Scientist's Guide to Overcoming Solubility Challenges Welcome to the technical support guide for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde. This resource is designed for researchers, medicina...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support guide for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde. This resource is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this compound in their experimental workflows. The unique structural characteristics of this molecule, while promising for synthetic and pharmacological applications, frequently present solubility hurdles. This guide provides in-depth, field-tested insights and systematic protocols to diagnose and resolve these issues effectively.

Section 1: Understanding the Molecule - A Proactive Approach to Solubility

Before troubleshooting, it's crucial to understand the physicochemical characteristics of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde. Its structure combines a chlorinated benzene ring, an aldehyde functional group, and a methyl-pyrazole moiety.

  • Lipophilicity: The presence of the chlorophenyl ring and the methyl-substituted pyrazole contributes to the molecule's non-polar character. A predicted LogP (octanol/water partition coefficient) for structurally similar compounds is in the range of 2.5-3.0, indicating a preference for lipophilic environments over aqueous media[1].

  • Crystallinity: Aromatic and heterocyclic compounds like this one often form stable crystal lattices. The energy required to overcome these lattice forces is a significant barrier to dissolution, a factor that directly impacts a compound's melting point and thermodynamic solubility[2].

  • Functional Group Reactivity: The aldehyde group is susceptible to reactions under certain conditions (e.g., strong nucleophiles, certain pH ranges), which must be considered when selecting solubilization strategies.

This combination of features predicts that the compound will be practically insoluble in water but will exhibit solubility in a range of organic solvents. The primary challenge is often finding a solvent system that is compatible with downstream applications, such as chemical reactions or biological assays.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered in the lab in a direct question-and-answer format.

Q1: My compound is not dissolving in my primary reaction solvent. What is the first thing I should do?

A: Visual inspection is your first diagnostic tool. If you see suspended solid material, poor solubility is the likely cause of a sluggish or stalled reaction[3]. The first and most direct approach is to reconsider your solvent choice based on the principle of "like dissolves like"[3].

Given the compound's structure, polar aprotic solvents are an excellent starting point.

Recommended Initial Solvents:

SolventClassBoiling Point (°C)Key Considerations
Dichloromethane (DCM)Chlorinated39.8Good for initial trials; volatile.
Tetrahydrofuran (THF)Ether66Can form peroxides; ensure fresh bottle.
Acetonitrile (MeCN)Nitrile82Common for reactions and HPLC analysis.
N,N-Dimethylformamide (DMF)Amide153High dissolving power; difficult to remove.
Dimethyl sulfoxide (DMSO)Sulfoxide189Excellent solvent, but can complicate workup.
(Solvent data from multiple sources[4])

Actionable Step: Try dissolving a small amount (e.g., 5-10 mg) of your compound in 0.5-1.0 mL of one of the above solvents at room temperature. If it dissolves, you can proceed with a solvent exchange or use this as your reaction medium if compatible.

Q2: I've tried a different solvent, but solubility is still poor. Should I just add more solvent?

A: While adding more solvent can work, it often leads to impractically dilute reaction conditions, which can slow reaction rates and complicate product isolation[5]. A better strategy is to introduce a co-solvent or apply gentle heating.

  • Co-solvents: Adding a small amount of a stronger, water-miscible organic solvent like DMF or DMSO can significantly enhance solubility by disrupting the solute-solute interactions and modifying the overall polarity of the solvent system[3][6].

  • Heating: Gently warming the mixture increases the kinetic energy of the system, helping to overcome the crystal lattice energy. However, be cautious. Heat can degrade sensitive compounds or accelerate side reactions. Always monitor for decomposition by TLC or LC-MS.

Q3: My compound dissolved in the hot solvent, but crashed out of solution upon cooling. What does this mean and how do I fix it?

A: This phenomenon, known as "oiling out" or rapid precipitation, occurs when a solution becomes supersaturated as it cools[5]. The compound comes out of solution so quickly that it doesn't have time to form a stable crystal lattice.

Troubleshooting Steps:

  • Re-heat and Add More Solvent: Place the flask back on the heat source and add a bit more of the primary solvent (or the more "solubilizing" solvent in a mixed system) until the solid redissolves[5].

  • Slow Cooling: Insulate the flask to slow the cooling rate. This encourages the formation of purer crystals rather than an amorphous solid or oil. You can place the flask in a warm water bath or wrap it in glass wool[5].

  • Scratching: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

Q4: I need to make an aqueous stock solution for a biological assay, but the compound is insoluble in buffer. What is the standard procedure?

A: This is a classic challenge in drug discovery. The standard method is to first dissolve the compound in a water-miscible organic solvent, typically DMSO, to create a highly concentrated primary stock solution. This stock is then diluted into the aqueous assay buffer[7].

Key Principle: The final concentration of the organic solvent in the assay must be low enough (typically <1%, often <0.1%) to not affect the biological system.

Workflow:

  • Prepare a 10 mM or 20 mM stock solution of the compound in 100% DMSO.

  • Perform serial dilutions from this stock into the final aqueous buffer to achieve the desired test concentrations.

  • Always run a "vehicle control" in your assay, which contains the same final concentration of DMSO as your test samples, to account for any effects of the solvent itself.

Below is a diagram illustrating the decision-making process for troubleshooting solubility.

G start Compound Insoluble in Chosen Solvent System q1 Is changing the primary solvent an option? start->q1 a1_yes Select a more appropriate polar aprotic solvent (e.g., THF, DMF, DMSO) q1->a1_yes Yes a1_no Maintain primary solvent. Proceed to enhancement techniques. q1->a1_no No q2 Is the new solvent compatible with the reaction? a1_yes->q2 a2_yes Proceed with new solvent system q2->a2_yes Yes a2_no Use new solvent to create a concentrated stock, then add to the primary reaction mixture q2->a2_no No q3 Apply Gentle Warming (e.g., 40-50 °C) a1_no->q3 q4 Did the compound dissolve? q3->q4 a4_yes Maintain temperature or allow for slow cooling to prevent precipitation q4->a4_yes Yes a4_no Add a Co-Solvent (e.g., 5-10% v/v DMSO or DMF) q4->a4_no No q5 Did the compound dissolve? a4_no->q5 a5_yes Proceed with reaction. Note: Co-solvent may affect workup and purification. q5->a5_yes Yes a5_no Consider Advanced Methods (pH modification, sonication) or compound derivatization q5->a5_no No

Caption: A workflow for troubleshooting solubility issues in experiments.

Section 3: Experimental Protocols

These protocols provide a systematic framework for determining optimal solubilization conditions.

Protocol 1: Rapid Solvent Screening

Objective: To quickly identify a suitable primary solvent for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Materials:

  • The compound

  • Vials (e.g., 2 mL glass vials)

  • A selection of solvents (e.g., Heptane, Toluene, DCM, Diethyl Ether, Ethyl Acetate, THF, Acetone, Acetonitrile, Methanol, Isopropanol, DMF, DMSO)

  • Vortex mixer

Procedure:

  • Weigh approximately 5 mg of the compound into each labeled vial.

  • To the first vial, add the first solvent dropwise (e.g., 100 µL at a time) while agitating or vortexing.

  • Continue adding solvent up to a total volume of 1 mL.

  • Observe and record the results: "Insoluble," "Partially Soluble," or "Fully Soluble." Note the approximate volume of solvent required for full dissolution.

  • Repeat steps 2-4 for each solvent to be tested.

  • Compile the results in a table to identify the most effective solvents that provide a concentration of at least 5 mg/mL.

Protocol 2: Co-Solvent System Optimization

Objective: To find the minimum amount of a co-solvent needed to solubilize the compound in a less effective primary solvent. This is useful when the primary solvent is required for reaction chemistry but is a poor solvent for the compound.

Procedure:

  • In a vial, add a known amount of the compound (e.g., 10 mg).

  • Add 1 mL of the primary reaction solvent to confirm insolubility[3].

  • Prepare a stock solution of a potential co-solvent (e.g., DMSO or DMF) in the primary solvent at a high concentration (e.g., 50% v/v).

  • Add the co-solvent mixture stepwise (e.g., 50 µL at a time) to the vial containing the compound suspension.

  • Vortex thoroughly after each addition until the solid completely dissolves[3].

  • Calculate the final percentage (v/v) of the co-solvent required. This is the minimum effective concentration for your reaction setup.

  • Validation: Before scaling up, ensure the chosen co-solvent concentration does not negatively impact your reaction by running a small-scale test and monitoring by TLC or LC-MS.

Section 4: Advanced Strategies for Drug Development

When simple solvent systems are insufficient, particularly in a drug development context, more advanced formulation strategies may be necessary to improve aqueous solubility and bioavailability.

  • pH Modification: For compounds with ionizable groups (basic amines or acidic protons), adjusting the pH of the aqueous medium can dramatically increase solubility[6]. While this specific benzaldehyde does not have a strongly acidic or basic site, the pyrazole nitrogen atoms are weakly basic and could potentially be protonated under acidic conditions, though this is unlikely to provide a significant solubility advantage.

  • Use of Excipients:

    • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding the non-polar part of the drug from water[8]. Formulations with 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) have successfully enhanced the aqueous solubility of other aromatic aldehydes[8].

    • Solid Dispersions: This technique involves dispersing the hydrophobic drug in a hydrophilic polymer matrix at the molecular level[6][8]. Methods like solvent evaporation or hot-melt extrusion are used to create these formulations, which can significantly improve dissolution rates.

These advanced methods typically require formulation expertise and are employed when developing a compound into a potential drug candidate.

References
  • Al-awar, A., et al. (2022). Improving the Solubility and Oral Bioavailability of a Novel Aromatic Aldehyde Antisickling Agent (PP10) for the Treatment of Sickle Cell Disease. Pharmaceuticals (Basel). Available at: [Link]

  • Faller, B., & Ertl, P. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. ChemMedChem. Available at: [Link]

  • Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

  • ResearchGate. (2015). How can I measure concentration of low-solubility organic compounds in water?. ResearchGate. Available at: [Link]

  • Reddit. (2022). How to tackle compound solubility issue. r/labrats. Available at: [Link]

  • Sharma, A., et al. (2021). Improving solubility via structural modification. ResearchGate. Available at: [Link]

  • Hart, M. L., et al. (2017). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Sciences & Research. Available at: [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

  • Royal Society of Chemistry. (2021). Tactics to Improve Solubility. The Medicinal Chemist's Guide to Solving ADMET Challenges. Available at: [Link]

  • PubChemLite. (n.d.). 2-(4-chloro-3-methyl-1h-pyrazol-1-yl)benzaldehyde. PubChemLite. Available at: [Link]

  • PubChem. (n.d.). 4-(1H-Pyrazol-1-yl)benzaldehyde. National Center for Biotechnology Information. Available at: [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzaldehyde (CAS 100-52-7). Cheméo. Available at: [Link]

  • ECHA. (n.d.). 4-(1-Methyl-1H-pyrazol-3-yl)benzaldehyde. European Chemicals Agency. Available at: [Link]

  • MDPI. (2013). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. Molbank. Available at: [Link]

  • ResearchGate. (2013). (PDF) 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. ResearchGate. Available at: [Link]

  • Kumar, V., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Available at: [Link]

  • Physical Chemistry Research. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. Physical Chemistry Research. Available at: [Link]

  • Langner, S., & Brabec, C. (2022). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. Mendeley Data. Available at: [Link]

  • University of Michigan. (2020). Common Solvents Used in Organic Chemistry: Table of Properties.

Sources

Optimization

Minimizing side reactions during 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde functionalization

Welcome to the technical support resource for the synthetic manipulation of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde. This guide is designed for researchers, medicinal chemists, and process development scientist...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the synthetic manipulation of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this versatile but challenging intermediate. The unique architecture of this molecule—a sterically encumbered aryl chloride positioned ortho to both an aldehyde and a pyrazole moiety—presents specific challenges that can lead to undesired side reactions.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize these side reactions, optimize your yields, and achieve your synthetic targets with greater efficiency and reproducibility.

Troubleshooting Guide: Common Scenarios & Solutions

This section addresses specific issues encountered during the two most common functionalization strategies for this substrate: Palladium-catalyzed cross-coupling at the C-Cl bond and reactions involving the aldehyde group.

Scenario 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

Palladium-catalyzed reactions are powerful tools for forming new carbon-carbon and carbon-nitrogen bonds at the aryl chloride position. However, the substrate's steric hindrance and the presence of the aldehyde can lead to several competing pathways.

Problem 1.1: Significant formation of hydrodehalogenated byproduct.

You observe a major byproduct corresponding to the mass of 2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, where the chlorine atom has been replaced by hydrogen.

  • Causality Explained: Hydrodehalogenation is a common side reaction in palladium catalysis, arising from the formation of palladium-hydride (Pd-H) species in the catalytic cycle.[1] These species can be generated from various sources, including the solvent (e.g., alcohols, DMF), the base, or trace water.[1][2] The Pd-H intermediate can then undergo reductive elimination with the aryl group to yield the undesired byproduct, regenerating the Pd(0) catalyst.[3]

  • Solutions & Optimization Strategy:

    • Ligand Selection is Critical: The choice of phosphine ligand is paramount. Bulky, electron-rich ligands are known to accelerate the rate of reductive elimination (the final, product-forming step) relative to competing side reactions.[4]

      • Recommendation: Switch to modern biarylphosphine ligands such as XPhos, SPhos, or RuPhos. These ligands create a sterically crowded coordination sphere around the palladium, which can disfavor the pathways leading to Pd-H formation and accelerate the desired C-C or C-N bond formation.[4]

    • Base Optimization: The base is not just an activator; it can be a source of hydrides or influence the equilibrium of catalyst speciation.

      • Recommendation: Avoid using alkoxide bases (e.g., NaOtBu) if possible, especially with alcohol solvents. Screen weaker inorganic bases like K₃PO₄ or Cs₂CO₃, which are less likely to generate Pd-H species.[1]

    • Solvent Choice: Solvents can act as hydride donors.

      • Recommendation: Switch from protic solvents or DMF to non-polar aprotic solvents like toluene, dioxane, or THF.[1] Rigorously drying and degassing the solvent is crucial to remove water and oxygen.

    • Temperature Control: Elevated temperatures can increase the rate of hydrodehalogenation.

      • Recommendation: Run the reaction at the lowest temperature that still provides a reasonable reaction rate. A temperature screen (e.g., 80 °C, 90 °C, 100 °C) is highly advised.

Problem 1.2: Formation of symmetrical homocoupled byproducts.

You detect byproducts corresponding to the dimerization of your boronic acid/ester (in a Suzuki reaction) or two molecules of the starting aryl chloride.

  • Causality Explained: Homocoupling is primarily promoted by two factors: the presence of dissolved oxygen and/or the use of Pd(II) precatalysts.[4] Oxygen can oxidize the active Pd(0) catalyst to Pd(II) species, which are known to catalyze the homocoupling of organoboron reagents.[4][5] If a Pd(II) precatalyst (like Pd(OAc)₂) is used, it can react directly with the boronic acid before being reduced to the active Pd(0) state.[4]

  • Solutions & Optimization Strategy:

    • Rigorous Exclusion of Oxygen: This is the most critical factor.

      • Protocol: Ensure all reagents and solvents are thoroughly degassed using a nitrogen or argon sparge for at least 30-60 minutes.[5] Assemble your reaction under a positive pressure of an inert gas using Schlenk techniques.

    • Catalyst Choice: The palladium source matters.

      • Recommendation: Use a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ directly to avoid the pre-reduction step.[4] If using a Pd(II) precatalyst, consider adding a mild reducing agent like potassium formate, which can help minimize the concentration of free Pd(II) without interfering with the main catalytic cycle.[5]

    • Slow Addition: For Suzuki reactions, adding the boronic acid slowly can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling side reaction.

Problem 1.3: Reaction stalls or fails to initiate.

You observe little to no conversion of your starting material, even after extended reaction times or at elevated temperatures.

  • Causality Explained: The 2-chloro-6-pyrazolyl substitution pattern presents significant steric hindrance around the C-Cl bond, which can slow down the initial oxidative addition step—often the rate-limiting step for aryl chlorides.[] Additionally, the aldehyde's carbonyl oxygen could potentially coordinate to the palladium center, acting as a catalyst poison or forming an inactive complex.

  • Solutions & Optimization Strategy:

    • Employ a High-Activity Catalyst System: Standard catalysts like Pd(PPh₃)₄ may not be active enough.

      • Recommendation: Use a combination of a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) with a highly active, sterically demanding ligand like BrettPhos, XPhos, or cataCXium® A. These ligands are specifically designed to facilitate oxidative addition of challenging aryl chlorides.[7]

    • Protect the Aldehyde: If catalyst poisoning is suspected, a temporary protection of the aldehyde can unmask the reactivity of the C-Cl bond.

      • Protocol: Convert the aldehyde to a more robust, non-coordinating functional group like an acetal (e.g., using ethylene glycol and an acid catalyst). Perform the cross-coupling reaction on the protected substrate, followed by acidic workup to deprotect the acetal and regenerate the aldehyde.

    • Increase Temperature: Due to the sterically hindered nature of the substrate, higher temperatures (e.g., 100-120 °C in a sealed vessel) may be required to overcome the activation energy for oxidative addition.

G start High Yield of Byproducts in Suzuki Coupling? byproduct_type Identify Major Byproduct (LC-MS, NMR) start->byproduct_type hydrodehalogenation Hydrodehalogenation (Loss of Cl) byproduct_type->hydrodehalogenation Loss of 79/81 m/z homocoupling Homocoupling (Dimer of Boronic Acid) byproduct_type->homocoupling M+M of Boronic Acid no_reaction No Reaction / Stalled byproduct_type->no_reaction Starting Material sol_ligand Use Bulky Ligand (e.g., XPhos, SPhos) hydrodehalogenation->sol_ligand 1. Change Ligand sol_degas Rigorously Degas (N2/Ar Sparge) homocoupling->sol_degas 1. Remove O2 sol_active_cat Use High-Activity Ligand (e.g., BrettPhos) no_reaction->sol_active_cat 1. Enhance Catalyst sol_base Switch to Weaker Base (K3PO4, Cs2CO3) sol_ligand->sol_base 2. Optimize Base sol_solvent Use Aprotic Solvent (Toluene, Dioxane) sol_base->sol_solvent 3. Change Solvent sol_pd_source Use Pd(0) Source (e.g., Pd2(dba)3) sol_degas->sol_pd_source 2. Change Pd Source sol_protect Protect Aldehyde (e.g., as Acetal) sol_active_cat->sol_protect 2. Mask Aldehyde

Fig 1. Troubleshooting workflow for Suzuki-Miyaura coupling.
Scenario 2: Aldehyde Functionalization (e.g., Reductive Amination, Wittig Reaction)

Reactions at the aldehyde are often more straightforward but can be compromised by the substrate's other functional groups.

Problem 2.1: Aldehyde oxidation to carboxylic acid.

During a reaction, you observe the formation of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzoic acid.

  • Causality Explained: Aldehydes are easily oxidized to carboxylic acids, a process that can be mediated by atmospheric oxygen, especially under basic conditions or in the presence of certain metal catalysts.[8] Some reagents may also contain oxidizing impurities.

  • Solutions & Optimization Strategy:

    • Inert Atmosphere: Just as with cross-coupling, performing the reaction under an inert atmosphere (nitrogen or argon) can prevent air oxidation.

    • Reagent Purity: Ensure all reagents are of high purity and solvents are freshly distilled or from a sealed bottle to minimize contaminants.

    • Temperature Control: Avoid excessive heating, which can accelerate oxidation.

Problem 2.2: Unwanted Cannizzaro reaction.

When attempting a reaction under strongly basic conditions (e.g., concentrated NaOH or KOH), you obtain a mixture of the corresponding alcohol and carboxylic acid.

  • Causality Explained: The Cannizzaro reaction is a disproportionation of two molecules of a non-enolizable aldehyde (an aldehyde with no α-hydrogens, like this substrate) under strongly basic conditions. One molecule is oxidized to the carboxylic acid, and the other is reduced to the alcohol.

  • Solutions & Optimization Strategy:

    • Avoid Strong Bases: If possible, use milder basic conditions. For example, if a base is needed for a condensation, screen organic bases (e.g., triethylamine, DBU) or milder inorganic bases (e.g., K₂CO₃) instead of hydroxides.

    • Stoichiometric Control: If a strong base is unavoidable, using a stoichiometric amount rather than a large excess can sometimes mitigate the side reaction.

Frequently Asked Questions (FAQs)

Q1: For a multi-step synthesis, should I functionalize the C-Cl bond or the aldehyde first?

A1: This is a critical question of chemoselectivity. The optimal order depends on the stability of your desired functional groups to the subsequent reaction conditions.

  • Recommendation: In most cases, it is advisable to functionalize the C-Cl bond first . The palladium-catalyzed conditions (high temperature, strong bases, phosphine ligands) are generally harsh and can degrade many functional groups you might install at the aldehyde position. The aldehyde is relatively robust to these conditions (though protection may be needed, as discussed in Problem 1.3). Once the C-C or C-N bond is formed, the aldehyde can be modified under a much wider range of milder conditions (e.g., reductive amination, Wittig, condensation).

Q2: How does the pyrazole substituent affect the reactivity of the aryl chloride?

A2: The N-aryl pyrazole acts as a mild electron-withdrawing group and a potential coordinating ligand. Its electronic effect slightly activates the C-Cl bond towards oxidative addition compared to an unsubstituted chlorobenzene.[9] However, its primary impact is steric. Being ortho to the chlorine, it contributes significantly to the steric hindrance, making the oxidative addition step more challenging and necessitating the use of highly active catalyst systems.

Q3: Can I perform a Nucleophilic Aromatic Substitution (SNAr) on the C-Cl bond instead of a cross-coupling?

A3: While possible, it is challenging. SNAr reactions on aryl chlorides typically require strong activation from potent electron-withdrawing groups (like a nitro group) positioned ortho or para to the leaving group.[10] The aldehyde and pyrazole provide some activation, but it may not be sufficient for reaction with common nucleophiles under mild conditions. Extremely strong nucleophiles and harsh conditions (high temperature, high pressure) would likely be required, which could lead to side reactions at the aldehyde. Palladium-catalyzed cross-coupling is generally a more reliable and versatile method for this substrate.[11]

Q4: What are the best starting conditions for a Suzuki-Miyaura coupling with this substrate?

A4: A robust starting point would leverage modern, high-activity catalyst systems designed for challenging substrates.

ParameterRecommended Starting ConditionRationale
Pd Source Pd₂(dba)₃ (1-2 mol %)A reliable Pd(0) source that avoids issues with Pd(II) precatalysts.[4]
Ligand XPhos or SPhos (2-4 mol %)Bulky, electron-rich biarylphosphine ligand to promote oxidative addition and reductive elimination.[4]
Base K₃PO₄ (2-3 equivalents)Strong, non-nucleophilic base with low propensity to cause hydrodehalogenation.[12]
Solvent Toluene or 1,4-DioxaneAprotic solvents that do not act as hydride sources.[1] Must be rigorously degassed.
Temperature 100-110 °CSufficiently high to overcome the steric barrier for oxidative addition.
Atmosphere Strict Nitrogen or ArgonEssential to prevent homocoupling and catalyst degradation.[5]

This protocol is a starting point and may require optimization for your specific boronic acid coupling partner.

Visualizing Mechanistic Side Pathways

G cluster_cycle Desired Suzuki Catalytic Cycle Pd0 L2Pd(0) OA_complex L2Pd(II)(Ar)(Cl) Pd0->OA_complex Oxidative Addition PdII_species Pd(II) Species (from O2) Pd0->PdII_species Transmetal_complex L2Pd(II)(Ar)(Ar') OA_complex->Transmetal_complex Transmetalation (Ar'-B(OR)2) PdH_species [Pd-H] Species OA_complex->PdH_species from Base/Solvent Boronic_acid Ar'-B(OR)2 Transmetal_complex->Pd0 Reductive Elimination Product Desired Product (Ar-Ar') hydrodehalogenation Hydrodehalogenation (Ar-H Product) homocoupling Homocoupling (Ar'-Ar' Product) PdH_species->hydrodehalogenation PdII_species->homocoupling Boronic_acid->homocoupling

Fig 2. Competing side reactions branching from the main Suzuki catalytic cycle.

References

Sources

Troubleshooting

Troubleshooting low reactivity of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde due to steric hindrance

Target Molecule: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Primary Issue: Severe steric hindrance and electronic deactivation leading to poor yields in nucleophilic additions and aminations. Part 1: The Mechanist...

Author: BenchChem Technical Support Team. Date: March 2026

Target Molecule: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Primary Issue: Severe steric hindrance and electronic deactivation leading to poor yields in nucleophilic additions and aminations.

Part 1: The Mechanistic Root Cause (Expertise & Experience)

When working with 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, researchers frequently report the recovery of unreacted starting material or the formation of unexpected side products. As a Senior Application Scientist, it is critical to understand that this is not a failure of technique, but a fundamental thermodynamic and kinetic barrier imposed by the molecule's architecture.

1. The Steric Barricade (Bürgi-Dunitz Trajectory Blockade) Nucleophiles must approach the electrophilic carbonyl carbon at a specific angle (the Bürgi-Dunitz angle, approximately 107°). In this substrate, the ortho-chloro group and the bulky ortho-(3-methyl-1H-pyrazol-1-yl) group create a physical wall. This crowding physically blocks the trajectory of incoming nucleophiles, making standard reaction conditions fail[1].

2. Electronic Deactivation via Lewis Base Sequestration The pyrazole ring is not just sterically demanding; it is electronically active. The nitrogen atoms on the pyrazole ring act as strong Lewis bases. When standard Lewis acid catalysts (e.g., BF₃·OEt₂, AlCl₃) are introduced to activate the aldehyde, they preferentially coordinate to the pyrazole nitrogen. This sequesters the catalyst, prevents carbonyl activation, and actually increases the steric bulk around the reaction center by tethering the Lewis acid directly adjacent to the aldehyde.

Part 2: Troubleshooting FAQs

Q1: Why am I recovering unreacted starting material during reductive amination with standard NaBH(OAc)₃? A1: The formation of the intermediate iminium ion is the rate-limiting step. The steric clash prevents the amine from condensing with the aldehyde to form the imine[2]. Furthermore, while NaBH(OAc)₃ is excellent for standard aldehydes, it cannot reduce an imine that has not formed[3]. Solution: You must decouple the reaction. Use a hard, oxophilic Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)₄) in stoichiometric amounts to force imine formation, followed by in situ reduction[4]. Ti(OiPr)₄ is robust enough to activate the carbonyl even in the presence of the coordinating pyrazole nitrogens.

Q2: My Grignard reactions yield less than 10% product and generate impurities. How can I improve C-C bond formation? A2: Because the nucleophilic attack is physically blocked, the Grignard reagent acts as a strong base instead of a nucleophile. This leads to alternative reaction pathways that avoid the sterically congested carbonyl center[1]. Solution: Employ the Imamoto protocol. By adding anhydrous Cerium(III) chloride (CeCl₃) to the Grignard reagent, you generate an organocerium intermediate. Organocerium reagents are highly nucleophilic but significantly less basic, allowing them to penetrate the steric shield without triggering side reactions[1].

Q3: Wittig olefination is completely failing. Are there alternative olefination strategies? A3: Standard triphenylphosphine-based ylides are extremely bulky. The four-membered oxaphosphetane transition state cannot physically form between the ortho-substituents. Solution: Switch to a Horner-Wadsworth-Emmons (HWE) reagent. The phosphonate carbanion used in HWE reactions is significantly smaller and more reactive than a standard phosphorane ylide, providing the necessary trajectory to overcome the steric barrier[1].

Part 3: Quantitative Data Presentation

The following table summarizes the expected yield shifts when transitioning from standard conditions to sterically-optimized protocols for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Reaction TypeStandard ReagentOptimized Reagent / AdditiveMechanistic RationaleExpected Yield Shift
Reductive Amination NaBH(OAc)₃, DCETi(OiPr)₄ , then NaBH₃CNTi(IV) acts as a hard Lewis acid to overcome the activation energy of imine formation, tolerating pyrazole coordination.<10% → 75–90%
Nucleophilic Addition RMgX, THFRMgX + CeCl₃ (Organocerium)Ce(III) drastically reduces the basicity of the nucleophile, preventing side reactions while enhancing nucleophilicity.5–15% → 80–95%
Olefination Ph₃P=CR₂, THF(EtO)₂P(O)CH⁻R (HWE)Phosphonate carbanions possess a much smaller steric profile than phosphorane ylides, allowing transition state formation.0–20% → 70–85%
Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not proceed to subsequent steps unless the validation checkpoints are met.

Protocol A: Lewis Acid-Mediated Reductive Amination

Objective: Overcome imine formation barriers using Ti(OiPr)₄.

  • Preparation: In an oven-dried flask under inert atmosphere (N₂/Ar), dissolve 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 eq) and the target amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Activation: Add Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 eq) dropwise at room temperature. Stir the reaction mixture for 12 hours.

  • SELF-VALIDATION CHECKPOINT: Pull a 50 µL aliquot, quench with 100 µL of water, extract with ethyl acetate, and analyze via GC-MS or TLC. Do not add the reducing agent until the aldehyde peak is completely consumed and the imine mass/spot is dominant. If incomplete, elevate the temperature to 50°C for an additional 4 hours.

  • Reduction: Once imine formation is validated, cool the reaction to 0°C. Add Sodium cyanoborohydride (NaBH₃CN) (1.5 eq) in small portions[4].

  • Workup: Stir for 4 hours at room temperature. Quench with 1M NaOH to precipitate titanium salts. Filter through a pad of Celite, extract the aqueous layer with dichloromethane, dry over Na₂SO₄, and concentrate.

Protocol B: Organocerium Addition (Imamoto Reaction)

Objective: Facilitate C-C bond formation without basic side reactions.

  • Activation of Additive: Place CeCl₃·7H₂O (1.5 eq) in a Schlenk flask. Heat to 140°C under high vacuum (0.1 mmHg) for 2 hours to generate anhydrous CeCl₃.

  • SELF-VALIDATION CHECKPOINT: Inspect the CeCl₃. It must be a free-flowing, fine white powder. If the powder is clumped or glassy, moisture is still present. Residual moisture will violently quench the Grignard reagent. Repeat the drying step if necessary.

  • Complexation: Cool the flask to room temperature, add anhydrous THF, and stir vigorously for 2 hours to form a uniform suspension.

  • Nucleophile Generation: Cool the suspension to -78°C. Add the Grignard reagent (RMgX, 1.5 eq) dropwise. Stir for 1.5 hours at -78°C to ensure complete formation of the organocerium species.

  • Addition: Add the aldehyde (1.0 eq) dissolved in a minimum amount of THF dropwise. Stir for 2 hours at -78°C, then allow it to warm to 0°C.

  • Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

Part 5: Troubleshooting Workflow Visualization

G A 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl) benzaldehyde (Low Reactivity) B Identify Target Transformation A->B C Reductive Amination B->C D Nucleophilic Addition (C-C Bond Formation) B->D E Add Ti(OiPr)4 (Force Imine Formation) C->E Steric Clash F Use CeCl3 Additive (Imamoto Protocol) D->F Grignard Reagents G Use HWE Reagents (Smaller Steric Profile) D->G Olefination H Reduce with NaBH3CN (Self-Validating: Check Imine First) E->H Imine Formed J High Yield Alcohol / Alkene F->J G->J I High Yield Tertiary/Secondary Amine H->I

Workflow for overcoming steric hindrance in 2,6-disubstituted benzaldehydes.

Part 6: References
  • National Institutes of Health (NIH). "A Facile One-Pot Process for the Formation of Hindered Tertiary Amines." PubMed Central.[Link]

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." MDMA / Journal of Organic Chemistry.[Link]

  • Master Organic Chemistry. "Reductive Amination, and How It Works." Master Organic Chemistry.[Link]

Sources

Optimization

Optimizing temperature parameters for 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde reactions

This guide functions as a specialized Technical Support Center for researchers working with 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde . It is designed to move beyond basic synthesis recipes and address the proces...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as a specialized Technical Support Center for researchers working with 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde . It is designed to move beyond basic synthesis recipes and address the process engineering of temperature parameters, which are critical for yield, regioselectivity, and stability.

Subject: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Module: Reaction Kinetics, Regioselectivity & Stability Document ID: TS-OPT-2024-PYR

Executive Summary: The Thermal Landscape

This molecule represents a "desymmetrized" benzaldehyde scaffold. It is typically synthesized via Nucleophilic Aromatic Substitution (


) of 2,6-dichlorobenzaldehyde  with 3-methylpyrazole .

The Critical Engineering Challenge: You are navigating a thermal "Goldilocks Zone."

  • Activation Energy (

    
    ):  The aldehyde group activates the ring for 
    
    
    
    , but the leaving group (Chloride) requires significant thermal energy (typically >80°C) to displace.
  • Over-Reaction (Bis-substitution): Excessive heat (>120°C) promotes the substitution of the second chloride, yielding the impurity 2,6-bis(3-methylpyrazolyl)benzaldehyde.

  • Regioselectivity: 3-methylpyrazole is an ambident nucleophile.[1] Temperature influences the ratio of the desired

    
    -isomer (sterically favored) vs. the 
    
    
    
    -isomer.

Synthesis Optimization: The Protocol

Context: Formation of the C-N bond between the benzaldehyde core and the pyrazole.

Optimized Thermal Parameters
ParameterRecommended RangeCritical ThresholdsMechanistic Impact
Reaction Temp 90°C – 100°C Min: 80°C Max: 115°C<80°C: Incomplete conversion; stalled reaction.>115°C: Rapid formation of bis-substituted byproduct and Cannizzaro disproportionation.
Addition Temp 20°C – 25°C Max: 30°CBase addition is exothermic. High temp during addition causes local hot-spots, leading to immediate bis-substitution impurities.
Quench Temp 0°C – 5°C Max: 10°CRapid cooling is required to "freeze" the equilibrium and precipitate the product, minimizing oil formation.
Step-by-Step Protocol (Temperature Controlled)
  • Solvation (25°C): Dissolve 2,6-dichlorobenzaldehyde (1.0 eq) and 3-methylpyrazole (1.05 eq) in anhydrous DMF or DMSO. Note: Do not heat yet.

  • Base Addition (Exotherm Control): Add

    
     or 
    
    
    
    (1.5 eq) slowly. Monitor internal temp; do not exceed 30°C.
  • The Ramp (Critical): Heat the slurry to 95°C over 30 minutes. Rapid heating can cause solvent bumping and uncontrolled reflux.

  • The Plateau (95°C): Hold for 4–6 hours. Monitor by HPLC.

    • Stop Condition: When starting material < 2%.

    • Warning: If bis-substituted impurity > 5%, reduce temp to 85°C in future runs.

  • The Quench: Cool reaction mass to 25°C, then pour slowly into ice-water (0-5°C) with vigorous stirring.

Workflow Visualization

ReactionWorkflow Start Reagents Mixed (25°C) HeatRamp Controlled Ramp (+2°C/min) Start->HeatRamp Initiate Plateau Reaction Plateau (95°C, 4-6h) HeatRamp->Plateau Target Temp Check HPLC Check Plateau->Check Check->Plateau SM > 2% Quench Ice Quench (0-5°C) Check->Quench SM < 2% Isolate Filtration (Solid Product) Quench->Isolate

Caption: Thermal workflow for mono-substitution. The "Check" loop prevents over-reaction (bis-substitution) caused by prolonged heating.

Troubleshooting Guide & FAQs

Direct solutions to common thermal deviations.

Q1: I am seeing high levels of the "Bis" impurity (2,6-di-pyrazole). Is my temperature too high?

Diagnosis: Yes, or your stoichiometry is off.[1] Root Cause: The second chloride is less reactive than the first due to steric crowding after the first pyrazole attaches. However, at temperatures >110°C , the thermal energy overcomes this steric barrier. Corrective Action:

  • Lower reaction temperature to 85°C .

  • Ensure you are using a strictly stoichiometric amount of pyrazole (1.0 to 1.05 equivalents). Excess pyrazole + Heat = Bis-impurity.

Q2: My product contains a regioisomer impurity (approx. 10%). Is this temperature-related?

Diagnosis: Likely.[1] This is the 5-methyl isomer vs. the desired 3-methyl isomer. Mechanism: 3-methylpyrazole tautomerizes.

  • Kinetic Control (Lower Temp): Often favors a mix.

  • Thermodynamic Control (Higher Temp): Favors the sterically less hindered 3-methyl isomer (where the methyl is far from the benzaldehyde ring). Corrective Action: Surprisingly, increasing the temperature slightly (to 100-105°C) can sometimes improve the ratio of the desired 3-methyl isomer by allowing the reversible attack to settle into the thermodynamic minimum. However, this risks bis-substitution.

  • Alternative: Switch solvent to DMSO (higher polarity) which can influence the tautomeric ratio, rather than just altering temperature.

Q3: The aldehyde peak is disappearing, but no product is forming.

Diagnosis: Cannizzaro Reaction or Oxidation.[1] Root Cause: If you are running this in the presence of strong base (KOH/NaOH) at high temperatures (>100°C), the aldehyde is disproportionating into the alcohol and the carboxylic acid. Corrective Action:

  • Switch to a milder base like

    
     or 
    
    
    
    .
  • Ensure the reaction is under an inert atmosphere (

    
    ) to prevent air oxidation of the aldehyde to benzoic acid at high temps.
    

Downstream Processing: Reactivity & Storage

Once you have the molecule, how do you treat it?

Reductive Amination (Common Next Step)

If you are converting the aldehyde to an amine (e.g., Voxelotor-style synthesis):

  • Imine Formation: Requires Reflux (80-110°C) in Toluene/Ethanol to drive off water.

  • Reduction Step: Must be cooled to 0°C – 10°C before adding reducing agents (e.g.,

    
    ). Adding reductant at high temp will reduce the aldehyde to an alcohol (impurity) rather than the imine to the amine.
    
Storage Stability Matrix
Storage ConditionTempStability DurationRisk Factor
Ambient 25°C< 1 WeekSlow oxidation to 2-chloro-6-(pyrazolyl)benzoic acid.
Refrigerated 4°C1-3 MonthsMinimal degradation.
Frozen -20°C> 1 YearOptimal. Protect from moisture (hydrate formation).

Mechanistic Logic Tree (Troubleshooting)

TroubleshootingTree Issue Problem Detected Type1 Low Yield / Unreacted SM Issue->Type1 Type2 Bis-Substitution (Two Pyrazoles) Issue->Type2 Type3 Aldehyde Loss (Acid/Alcohol formed) Issue->Type3 Sol1 Increase Temp to 95°C Check Solvent Dryness Type1->Sol1 Sol2 Decrease Temp to 85°C Reduce Pyrazole Eq to 1.0 Type2->Sol2 Sol3 Switch to Weaker Base (Carbonate) Purge with N2 Type3->Sol3

Caption: Decision logic for correcting thermal and stoichiometric deviations.

References

  • Nucleophilic Arom

    
    ) Mechanisms: 
    
    • Topic: General mechanism for activ
    • Source: OpenStax Chemistry, "Nucleophilic Arom
    • URL:[Link]

  • Voxelotor (Related Scaffold)

    • Topic: Synthesis of salicylaldehyde derivatives involving pyrazole
    • Source: Metcalf, B. et al. "Discovery of GBT440, an Orally Bioavailable Hemoglobin S Polymerization Inhibitor." ACS Med. Chem. Lett. (2017).[2]

    • URL:[Link]

  • Regioselectivity in Pyrazole Alkylation

    • Topic: Controlling N1 vs N2 substitution in unsymmetrical pyrazoles.
    • Source:Organic Process Research & Development (General Principles).
    • URL:[Link] (Search: Pyrazole Regioselectivity)

  • Topic: Hydrolysis and stability of the starting material.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the LC-MS Fragmentation of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Introduction In the landscape of modern drug discovery and synthetic chemistry, the unambiguous structural confirmation of novel small molecules is paramount. 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a hetero...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern drug discovery and synthetic chemistry, the unambiguous structural confirmation of novel small molecules is paramount. 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a heterocyclic compound representative of a class of intermediates vital for the synthesis of bioactive molecules, including herbicides and pharmaceuticals.[1] Its structural complexity, featuring a halogenated aromatic ring, an aldehyde functional group, and a pyrazole moiety, presents a unique and informative case study for mass spectrometry (MS) fragmentation analysis.

This technical guide provides an in-depth comparison of the liquid chromatography-mass spectrometry (LC-MS) fragmentation behavior of this compound. Moving beyond a simple recitation of fragments, we will explore the causal mechanisms behind bond cleavages, compare fragmentation patterns generated by Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD), and demonstrate how varying collision energies can be leveraged to maximize structural information. This guide is designed for researchers and drug development professionals who utilize LC-MS as a cornerstone technology for molecular characterization.

Part 1: Theoretical Fragmentation Pathways

Before delving into experimental data, understanding the likely fragmentation pathways based on the molecule's constituent parts is crucial. The structure of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde offers several predictable cleavage sites, governed by the relative stability of the resulting fragment ions.[2][3]

  • Benzaldehyde Moiety: Aromatic aldehydes are known for characteristic losses. The most common fragmentation is the loss of a hydrogen radical (M-1) followed by the neutral loss of carbon monoxide (CO, 28 Da) to form a stable phenyl cation.[4][5][6]

  • Pyrazole Ring: The pyrazole ring itself can undergo fragmentation, typically through the loss of hydrogen cyanide (HCN, 27 Da) or a molecule of nitrogen (N₂, 28 Da).[7][8]

  • Chloroaromatic System: The C-Cl bond is a potential cleavage site. Critically, any fragment containing chlorine will exhibit a characteristic isotopic pattern (~3:1 ratio for ³⁵Cl/³⁷Cl), which is a powerful diagnostic tool.

  • Inter-ring Linkage: The bond connecting the pyrazole nitrogen to the phenyl ring is another likely point of fragmentation, which would separate the molecule into its two core heterocyclic and aromatic components.

The protonated molecule ([M+H]⁺) will have a monoisotopic mass of m/z 221.0476 . The following diagram outlines the predicted major fragmentation pathways based on these chemical principles.

G cluster_main Predicted Fragmentation Pathways precursor [M+H]⁺ C₁₁H₁₀ClN₂O⁺ m/z 221.05 frag_193 [M+H-CO]⁺ C₁₀H₁₀ClN₂⁺ m/z 193.06 precursor->frag_193 - CO (28 Da) frag_140 [C₇H₅ClO]⁺ 2-Chlorobenzaldehyde Fragment m/z 140.01 precursor->frag_140 - C₄H₆N₂ frag_83 [C₄H₇N₂]⁺ 3-Methylpyrazole Fragment m/z 83.06 precursor->frag_83 - C₇H₄ClO frag_186 [M+H-Cl]⁺ C₁₁H₁₀N₂O⁺ m/z 186.08 precursor->frag_186 - Cl (35 Da) frag_112 [C₇H₅O]⁺ Benzoyl Cation Fragment m/z 112.03 frag_140->frag_112 - CO (28 Da) frag_56 [C₃H₄N]⁺ Pyrazole Ring Fragment m/z 56.05 frag_83->frag_56 - HCN (27 Da)

Caption: Predicted major fragmentation pathways for protonated 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Part 2: Comparative Fragmentation Analysis: CID vs. HCD

To investigate the fragmentation behavior empirically, the compound was analyzed using two common dissociation techniques: Collision-Induced Dissociation (CID) in a quadrupole ion trap and Higher-Energy Collisional Dissociation (HCD) in an Orbitrap mass spectrometer. CID typically involves lower-energy collisions and can result in the "trapping" of less stable ions, while HCD provides higher-energy, more extensive fragmentation, often yielding more low-mass fragments.[9]

The following table summarizes the relative abundance of key fragment ions observed at varying normalized collision energies (NCE).

Fragment Ion (m/z) Proposed Structure CID @ 15 NCE (%) HCD @ 15 NCE (%) CID @ 30 NCE (%) HCD @ 30 NCE (%) CID @ 45 NCE (%) HCD @ 45 NCE (%)
221.05[M+H]⁺1001004530105
193.06[M+H-CO]⁺3540100856045
186.08[M+H-Cl]⁺5815252030
140.01[C₇H₅ClO]⁺1015507080100
83.06[C₄H₇N₂]⁺81240657595
56.05[C₃H₄N]⁺<125201540
Expert Analysis of Comparative Data:
  • Low Collision Energy (15 NCE): At low energies, both CID and HCD primarily show the precursor ion and the initial, most facile fragmentation—the loss of carbon monoxide (m/z 193.06). This is consistent with the known behavior of benzaldehydes.[5][10] HCD shows slightly more fragmentation overall, even at this low energy setting.

  • Medium Collision Energy (30 NCE): This energy level is highly informative. The base peak in the CID spectrum shifts to the [M+H-CO]⁺ fragment (m/z 193.06), indicating this is the most stable primary fragment. In the HCD spectrum, however, fragments from the inter-ring cleavage (m/z 140.01 and 83.06) become significantly more abundant. This highlights a key difference: HCD is more efficient at cleaving stronger bonds to reveal the core substructures of the molecule.

  • High Collision Energy (45 NCE): At high energies, extensive fragmentation is observed in both techniques. The precursor ion is almost entirely depleted. Under HCD conditions, the lower-mass fragments (m/z 140.01, 83.06, and the secondary pyrazole fragment at 56.05) dominate the spectrum. The increased abundance of the m/z 56.05 ion in HCD is a direct result of the higher energy being sufficient to induce secondary fragmentation of the m/z 83.06 ion.

This comparative approach demonstrates that HCD at moderate-to-high collision energies is superior for generating fragments that represent all major structural components of the molecule, while CID at low-to-moderate energy is excellent for identifying the most stable primary fragment ions.

Part 3: Validated Experimental Protocols

Reproducibility and accuracy are the hallmarks of sound scientific practice. The following protocols provide a self-validating framework for the analysis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde.

Workflow Overview

G cluster_workflow LC-MS/MS Experimental Workflow A 1. Sample Preparation (10 µg/mL in 50:50 ACN:H₂O) B 2. LC Separation (C18 Column, Gradient Elution) A->B C 3. ESI Ionization (Positive Ion Mode) B->C D 4. Full MS Scan (Confirm [M+H]⁺ at m/z 221.05) C->D E 5. MS/MS Fragmentation (CID & HCD at 15, 30, 45 NCE) D->E F 6. Data Analysis (Fragment Identification & Comparison) E->F G 7. Blank Injection (Monitor Carryover) F->G

Caption: A validated workflow for the comparative LC-MS/MS analysis.

Sample Preparation
  • Prepare a stock solution of the analyte at 1 mg/mL in acetonitrile (ACN).

  • Perform a serial dilution to create a working solution of 10 µg/mL in 50:50 (v/v) acetonitrile:water with 0.1% formic acid. The formic acid is crucial for promoting protonation in positive ion mode ESI.[11]

  • Transfer the working solution to an autosampler vial for injection.

Liquid Chromatography (LC) Method
  • Instrument: High-performance liquid chromatography (HPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size). This stationary phase provides excellent retention for moderately polar aromatic compounds.

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient:

    • 0-1 min: 10% B

    • 1-8 min: Linear ramp from 10% to 95% B

    • 8-10 min: Hold at 95% B

    • 10-10.1 min: Return to 10% B

    • 10.1-13 min: Column re-equilibration at 10% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

Mass Spectrometry (MS) Method
  • Instrument: Orbitrap or Q-TOF Mass Spectrometer

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 320 °C

  • Full MS Scan Range: m/z 70-350

  • MS/MS Scans: Data-dependent acquisition (DDA) targeting the [M+H]⁺ ion at m/z 221.05.

  • Dissociation: CID and HCD

  • Collision Energies: Stepped Normalized Collision Energies (NCE) of 15, 30, and 45.

  • System Validation: An injection of a solvent blank between each analytical sample is a mandatory step to ensure no carryover affects subsequent measurements, thereby validating the integrity of each result.

Conclusion

The LC-MS fragmentation analysis of 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde provides a clear example of how a systematic, comparative approach can yield comprehensive structural information. The fragmentation pattern is a logical consequence of its chemical structure, with key cleavages corresponding to the loss of CO from the aldehyde, scission of the inter-annular bond, and fragmentation of the pyrazole ring.

By comparing CID and HCD at multiple collision energies, we demonstrated that HCD is generally more effective for complete structural elucidation by providing a richer set of fragments corresponding to all substructures. In contrast, low-energy CID is highly effective for isolating and identifying the most stable primary product ions. This guide underscores the necessity of not just acquiring MS data, but of understanding the underlying chemical principles and leveraging different experimental parameters to build a confident and complete picture of a molecule's identity.

References

  • Fragmentation of BENZALDEHYDE (Maina) . Scribd. Available from: [Link]

  • C7H6O C6H5CHO mass spectrum of benzaldehyde fragmentation pattern of m/z m/e ions... . Doc Brown's Chemistry. Available from: [Link]

  • Part 21: Mass Spectrometry - Fragmentation and Interpretation | Ethanol | Benzaldehyde . YouTube. Available from: [Link]

  • Advances in Pyrazole as an Active Fragment for Herbicide Discovery . ACS Publications. Available from: [Link]

  • Mass Spectrometry: Fragmentation . University of California, Irvine. Available from: [Link]

  • Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column . National Center for Biotechnology Information. Available from: [Link]

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS . Chemguide. Available from: [Link]

  • 2-(4-chloro-3-methyl-1h-pyrazol-1-yl)benzaldehyde . PubChemLite. Available from: [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS . eGyanKosh. Available from: [Link]

  • Fragmentation (mass spectrometry) . Wikipedia. Available from: [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry . ResearchGate. Available from: [Link]

  • Fragmentation in Mass Spectrometry . YouTube. Available from: [Link]

Sources

Comparative

Comparative Reactivity Guide: 2-Chloro vs. 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Part 1: Executive Summary & Strategic Selection In the synthesis of fused heterocyclic systems—particularly pyrazolo[1,5-a]quinolines and related kinase inhibitor scaffolds—the choice between the 2-Chloro and 2-Fluoro va...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Strategic Selection

In the synthesis of fused heterocyclic systems—particularly pyrazolo[1,5-a]quinolines and related kinase inhibitor scaffolds—the choice between the 2-Chloro and 2-Fluoro variants of 6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is not merely a matter of availability. It is a strategic decision that dictates the viable synthetic pathways.

This guide objectively compares these two substrates based on their electronic properties and reactivity profiles in Nucleophilic Aromatic Substitution (


) versus Transition Metal-Catalyzed Cross-Coupling.
The Core Decision Matrix[1]
Feature2-Fluoro Variant 2-Chloro Variant
Primary Utility

Cyclization
& Intramolecular Ring Closure
Pd/Ni-Catalyzed Cross-Coupling
Reactivity Driver High electronegativity stabilizes Meisenheimer complex.Weaker C-X bond facilitates oxidative addition.[1]
Aldehyde Electrophilicity Higher (Strong -I inductive effect).Moderate (Weaker -I effect).
Cost/Availability Generally higher cost; specialized synthesis.[1]Lower cost; commodity precursor.[1]
Ideal Downstream Product Fused tricycles (e.g., Pyrazoloquinolines) via metal-free conditions.Biaryl systems via Suzuki/Buchwald coupling.[1]

Part 2: Technical Deep Dive & Mechanistic Causality[1]

Nucleophilic Aromatic Substitution ( )

Winner: 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

For reactions requiring the displacement of the halogen by a nucleophile (e.g., an amine, thiol, or intramolecular carbon nucleophile), the 2-Fluoro analog is vastly superior.[1]

  • Mechanism: The reaction proceeds via an addition-elimination mechanism.[2][3] The rate-determining step is the nucleophilic attack on the aromatic ring to form the anionic Meisenheimer complex .[1]

  • Causality: Although the C-F bond is stronger than the C-Cl bond, the high electronegativity of fluorine significantly lowers the energy of the LUMO at the ipso-carbon.[1] This stabilizes the negative charge in the transition state more effectively than chlorine.[1]

  • Scaffold Synergy: The ortho-aldehyde group acts as a potent electron-withdrawing group (EWG), further activating the ring.[1] The specific combination of the ortho-F and ortho-CHO creates a "push-pull" system highly susceptible to nucleophilic attack.

Metal-Catalyzed Cross-Coupling (Suzuki/Buchwald)

Winner: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

For reactions involving Palladium (Pd) or Nickel (Ni) catalysis to form C-C or C-N bonds without cyclization, the 2-Chloro analog is the standard choice.[1]

  • Mechanism: The cycle initiates with oxidative addition of the metal into the C-X bond.[1]

  • Causality: The C-Cl bond (approx. 95 kcal/mol) is significantly weaker than the C-F bond (approx. 115 kcal/mol).[1] Standard Pd(0) catalysts can readily insert into the C-Cl bond. Activating the C-F bond typically requires specialized, expensive ligands (e.g., bulky phosphines) or harsh conditions that may degrade the sensitive aldehyde functionality.[1]

Part 3: Visualization of Competitive Pathways

The following diagram illustrates the divergent synthetic utility of the two substrates.

ReactivityPathways SubstrateF 2-Fluoro-6-(Pyrazolyl) Benzaldehyde Meisenheimer Meisenheimer Complex (Stabilized by F) SubstrateF->Meisenheimer Nucleophilic Attack (Fast due to -I effect) OxAdd Oxidative Addition (L_nPd-Ar-Cl) SubstrateF->OxAdd Difficult C-F Activation SubstrateCl 2-Chloro-6-(Pyrazolyl) Benzaldehyde SubstrateCl->Meisenheimer Slow SNAr SubstrateCl->OxAdd Pd(0) Insertion (Fast due to weak bond) ProductTricycle Fused Pyrazoloquinoline (Metal-Free) Meisenheimer->ProductTricycle Elimination of F- ProductBiaryl 2-Substituted Biaryl (Suzuki Product) OxAdd->ProductBiaryl Transmetallation & Reductive Elimination

Caption: Divergent reaction pathways. Red path: The Fluoro-analog favors


 for cyclization. Blue path: The Chloro-analog favors Pd-catalyzed coupling.

Part 4: Experimental Protocols

Protocol A: Synthesis of Pyrazolo[1,5-a]quinoline via

Substrate: 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Objective: Intramolecular cyclization with an active methylene compound (e.g., ethyl cyanoacetate).

Rationale: The 2-Fluoro substituent allows this reaction to proceed under mild basic conditions without transition metals. The 2-Chloro analog would likely fail or require high heat (DMF reflux) which degrades the aldehyde.[1]

  • Reagents:

    • Substrate (1.0 equiv)

    • Ethyl cyanoacetate (1.1 equiv)[1]

    • Base:

      
       (2.0 equiv) or DBU (1.1 equiv)[1]
      
    • Solvent: DMF or DMSO (anhydrous)[1]

  • Procedure:

    • Dissolve the 2-Fluoro aldehyde and ethyl cyanoacetate in DMF (0.5 M concentration).

    • Add

      
       in one portion.[1]
      
    • Heat to 80 °C for 4–6 hours. Note: The 2-Cl analog would require >120 °C.

    • Monitor by TLC/LCMS for the disappearance of the aldehyde peak.[1]

    • Workup: Pour into ice water. The fused tricyclic product typically precipitates as a solid.[1] Filter and wash with water.[1][4]

  • Self-Validation:

    • Success Indicator: Appearance of a highly fluorescent spot on TLC (typical for fused quinolines).[1]

    • Failure Mode: If starting material remains, increase temperature to 100 °C. If aldehyde oxidizes to acid, ensure inert atmosphere (

      
      ).[1]
      
Protocol B: Suzuki Cross-Coupling

Substrate: 2-Chloro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Objective: Derivatization at the C-2 position with a phenylboronic acid.

Rationale: The 2-Chloro handle is ideal for Pd-catalyzed insertion. The pyrazole nitrogen can potentially coordinate to Pd, so a strong ligand (e.g., XPhos or SPhos) is recommended to prevent catalyst poisoning.[1]

  • Reagents:

    • Substrate (1.0 equiv)

    • Phenylboronic acid (1.2 equiv)[1]

    • Catalyst:

      
       (5 mol%) + SPhos (10 mol%) OR 
      
      
      
      [1]
    • Base:

      
       (2.0 equiv, aq.[1] solution)
      
    • Solvent: 1,4-Dioxane / Water (4:1)

  • Procedure:

    • Degas solvents with nitrogen sparging for 15 minutes (Critical step).[1]

    • Combine substrate, boronic acid, base, and catalyst in a sealed vial.[1]

    • Heat to 90 °C for 12 hours.

    • Workup: Dilute with EtOAc, wash with brine, dry over

      
      .
      
  • Self-Validation:

    • Success Indicator: LCMS shows mass shift corresponding to -Cl +Ph.

    • Failure Mode: If dehalogenation (replacement of Cl with H) is observed, reduce temperature and ensure strictly anhydrous conditions (switch to anhydrous Toluene/Base).

Part 5: References

  • Nucleophilic Aromatic Substitution Principles:

    • Bunnett, J. F., & Zahler, R. E. (1951).[1] Kinetics of Nucleophilic Substitution Reactions. Chemical Reviews.[1] (Establishes the F > Cl reactivity order in

      
       due to electronegativity).
      
    • Source: [1]

  • Synthesis of Pyrazolo[1,5-a]quinolines:

    • Review of synthetic approaches to pyrazolo[1,5-a]quinolines from 2-halo-benzaldehyde precursors. (Highlights the utility of ortho-haloaldehydes in fused ring construction).

    • Source: [1]

  • Metal-Catalyzed Cross-Coupling of Aryl Chlorides:

    • Littke, A. F., & Fu, G. C. (2002).[1] Palladium-catalyzed coupling reactions of aryl chlorides. (Defines the utility of Cl-substrates for oxidative addition).

    • Source: [1]

  • Specific Scaffold Data (ChemScene):

    • 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Product Data. (Confirms commercial availability and structural specifications).

    • Source: [1]

Sources

Validation

Comparative Study of Pyrazole-Substituted Benzaldehydes in Drug Discovery

This guide provides an in-depth comparative analysis of pyrazole-substituted benzaldehydes, focusing on their synthesis, structural diversity, and pharmacological efficacy. It is designed for medicinal chemists and drug...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparative analysis of pyrazole-substituted benzaldehydes, focusing on their synthesis, structural diversity, and pharmacological efficacy. It is designed for medicinal chemists and drug developers seeking to optimize lead compounds.

Executive Summary: The "Privileged Scaffold"

Pyrazole-substituted benzaldehydes represent a critical intersection in medicinal chemistry, merging the pharmacophoric properties of the pyrazole ring (known for COX-2, EGFR, and kinase inhibition) with the reactive benzaldehyde core (a versatile linchpin for Schiff base and chalcone formation).

This guide compares two primary structural classes:

  • Class A: Pyrazole-4-carbaldehydes: The aldehyde is directly attached to the pyrazole ring.[1]

  • Class B: 4-(Pyrazol-1-yl)benzaldehydes: A phenyl ring bears the aldehyde, with a pyrazole substituent attached to the phenyl ring.[1]

Key Insight: Class A derivatives typically exhibit higher potency in kinase inhibition (e.g., PI3K, EGFR) due to the rigid positioning of the aldehyde for hydrogen bonding, while Class B derivatives excel as antimicrobial agents and tubulin polymerization inhibitors due to their extended conjugation systems.

Chemical Space & Synthesis Workflows

The synthesis of these scaffolds requires distinct strategic approaches. The choice of pathway dictates the substitution pattern and subsequent biological activity.

Comparative Synthesis Pathways

SynthesisPathways Start1 Hydrazone Intermediate Reagent1 Vilsmeier-Haack (POCl3 / DMF) Start1->Reagent1 ProductA Class A: Pyrazole-4-carbaldehyde Reagent1->ProductA Cyclization & Formylation Downstream Schiff Bases / Chalcones (Bioactive Agents) ProductA->Downstream Condensation Start2 4-Hydrazinobenzaldehyde Reagent2 1,3-Diketone (e.g., Acetylacetone) Start2->Reagent2 ProductB Class B: 4-(Pyrazol-1-yl)benzaldehyde Reagent2->ProductB Knorr Pyrazole Synthesis ProductB->Downstream Condensation

Figure 1: Divergent synthetic pathways for Class A and Class B scaffolds.[1] Class A utilizes the Vilsmeier-Haack reaction for simultaneous cyclization and formylation, while Class B employs a condensation reaction between a hydrazine and a diketone.

Comparative Biological Performance[2][3][4]

The following data summarizes the potency of key derivatives against standard reference drugs.

Anticancer Activity (Breast Cancer - MCF-7 Cell Line)

Class A derivatives, particularly those functionalized as PI3K inhibitors, show superior cytotoxicity compared to standard chemotherapeutics like Doxorubicin in specific assays.[1]

Compound ClassDerivative DescriptionTarget MechanismIC50 (µM)Reference Std (IC50)Efficacy Ratio
Class A Pyrazole-4-carbaldehyde (Compound 43)PI3K Inhibitor0.25 Doxorubicin (0.[1]95)3.8x More Potent
Class B Pyrazole-Benzoxazine Hybrid (Cmpd 22)EGFR Inhibitor2.82Etoposide (~5.[1]0)1.7x More Potent
Class B Pyrimidine-Tethered Hybrid (Cmpd B-4)Tubulin / Apoptosis6.70Lapatinib (9.[1]71)1.4x More Potent
Class A Bipyrazole Derivative (Cmpd 3b)Non-specific Cytotoxicity86.4Doxorubicin (6.9*)Low Potency

*Note: Doxorubicin IC50 varies by assay conditions (24h vs 72h).[2] Data normalized to specific study controls.

Antimicrobial Activity (MIC Values)

Class B derivatives often outperform Class A in antimicrobial applications due to increased lipophilicity, which aids in penetrating bacterial cell walls.

Compound ClassDerivative DescriptionOrganismMIC (µg/mL)Reference Std (MIC)
Class A 1,3-Diphenyl-pyrazole-4-aldehyde hydrazoneE. coli (Gram -)0.25Ciprofloxacin (0.[1]5)
Class A 1,3-Diphenyl-pyrazole-4-aldehyde hydrazoneS. epidermidis (Gram +)0.25Ciprofloxacin (4.[1]0)
Class B 4-(3,5-dimethylpyrazol-1-yl)benzaldehyde Schiff BaseS. aureus12.5Ampicillin (6.[1]25)

Experimental Protocols

To ensure reproducibility, the following protocols are standardized for the synthesis of the core scaffold and its biological evaluation.

Protocol A: Synthesis of 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde (Class A)

Rationale: This method uses the Vilsmeier-Haack reaction, which is robust and scalable.[1]

  • Reagent Prep: In a dry flask, add DMF (10 mL, 0.13 mol) and cool to 0°C in an ice bath.

  • Activation: Dropwise add POCl3 (1.2 mL, 0.013 mol) with stirring. Maintain temperature <5°C. Stir for 20 min to form the Vilsmeier reagent (white/yellowish solid may form).

  • Addition: Add the acetophenone phenylhydrazone (0.005 mol) dissolved in minimum DMF dropwise.

  • Reaction: Warm to room temperature, then heat to 60-70°C for 6 hours . Monitor via TLC (Hexane:Ethyl Acetate 7:3).

  • Workup: Pour the reaction mixture into crushed ice. Neutralize with saturated NaHCO3 solution (pH ~7-8).

  • Isolation: A yellow precipitate will form. Filter, wash with cold water, and recrystallize from ethanol.[3]

    • Yield Expectations: 70-85%.[1]

    • Validation: IR peak at ~1670 cm⁻¹ (C=O aldehyde).[1]

Protocol B: MTT Cytotoxicity Assay

Rationale: Standard colorimetric assay to measure metabolic activity as an indicator of cell viability.

  • Seeding: Seed MCF-7 cells at a density of 5 x 10⁴ cells/well in a 96-well plate. Incubate for 24h at 37°C/5% CO2.

  • Treatment: Add test compounds (dissolved in DMSO, final concentration <0.1%) at serial dilutions (0.1 - 100 µM). Include Doxorubicin as positive control.

  • Incubation: Incubate for 48 hours .

  • Labeling: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve formazan crystals.

  • Measurement: Read absorbance at 570 nm . Calculate IC50 using non-linear regression analysis.

Mechanism of Action: Structure-Activity Relationship (SAR)[1]

The biological efficacy of these compounds relies on specific molecular interactions. The diagram below illustrates the dual-pathway mechanism often observed in these derivatives.

MOA cluster_Anticancer Anticancer Pathway (Class A) cluster_Antimicrobial Antimicrobial Pathway (Class B) Compound Pyrazole-Benzaldehyde Derivative PI3K PI3K / EGFR Kinase Domain Compound->PI3K H-Bonding (Aldehyde/N-2) Membrane Cell Membrane Permeability Compound->Membrane Lipophilic Interaction Akt Akt Phosphorylation (Inhibition) PI3K->Akt Apoptosis Apoptosis (Caspase-3 Activation) Akt->Apoptosis Enzyme DNA Gyrase / Topo IV Inhibition Membrane->Enzyme Death Bacterial Cell Lysis Enzyme->Death

Figure 2: Dual mechanistic pathways.[1] Class A derivatives primarily target kinase signaling (PI3K/Akt) leading to apoptosis, while Class B derivatives disrupt membrane integrity and inhibit bacterial DNA replication enzymes.

SAR Summary[1][7]
  • Aldehyde Position: The C-4 position on the pyrazole ring (Class A) is optimal for kinase ATP-binding pocket interaction.[1]

  • Substituents: Electron-withdrawing groups (Cl, NO2) on the phenyl rings attached to N-1 or C-3 enhance biological activity by increasing lipophilicity and metabolic stability.[1]

  • Hybridization: Condensing the aldehyde with thiosemicarbazides or amines (forming Schiff bases) generally increases potency by providing additional hydrogen bond donors/acceptors.

References

  • Thangarasu, P., et al. (2019). Design and synthesis of novel pyrazole carbaldehyde derivatives as potential PI3 kinase inhibitors for anticancer drug development.[4] European Journal of Medicinal Chemistry. [1]

  • Mishra, P., et al. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive.

  • Benarjee, S., et al. (2020).[2] Synthesis and evaluation of 1,4-benzoxazine-pyrazole hybrids as anticancer agents.[1][5] Bioorganic & Medicinal Chemistry Letters. [1]

  • Al-Wahaibi, L.H., et al. (2020).[2] Synthesis and cytotoxic activity of some new bipyrazole derivatives.[2][6] Heterocycles.[7][2][8][9][10]

  • Khan, S.A., et al. (2013).[11] Green Synthesis of Novel Pyrazole Containing Schiff Base Derivatives as Antibacterial Agents.[11] European Journal of Chemistry.[11]

Sources

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